N-(2,2,2-Trifluoroethyl)hydroxylamine

Core Science & Biosynthesis

A Tale of Two Isomers: A Technical Guide to N- and O-Trifluoroethyl Hydroxylamine for Drug Development Professionals

Abstract

The strategic incorporation of fluorine into molecular scaffolds remains a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate key pharmacological parameters such as metabolic stability, lipophilicity, and binding affinity. Within the arsenal of fluorinated building blocks, trifluoroethylated hydroxylamines present a unique and versatile platform for innovation. However, the seemingly subtle constitutional isomerism between N-(2,2,2-trifluoroethyl)hydroxylamine and O-(2,2,2-trifluoroethyl)hydroxylamine gives rise to a profound divergence in their chemical reactivity and synthetic utility. This technical guide provides an in-depth exploration of these two isomers, moving beyond a simple structural comparison to elucidate the fundamental electronic and mechanistic differences that dictate their application in drug discovery and development. We will dissect their synthesis, compare their spectroscopic signatures, and contrast their reactivity profiles, offering field-proven insights and detailed protocols to empower researchers in their experimental design and execution.

Introduction: The Significance of Isomerism in Fluorinated Scaffolds

The hydroxylamine functional group (NH₂OH) is an ambident nucleophile, capable of reacting at either the nitrogen or the oxygen atom.[1] When a 2,2,2-trifluoroethyl (TFE) group is appended to this core, the resulting constitutional isomers—N-TFE hydroxylamine and O-TFE hydroxylamine—exhibit drastically different chemical behaviors. This difference is primarily dictated by the powerful electron-withdrawing nature of the trifluoromethyl (CF₃) group.[2]

• N-(2,2,2-trifluoroethyl)hydroxylamine (1): The TFE group is directly attached to the nitrogen atom. This arrangement significantly diminishes the nucleophilicity and basicity of the nitrogen center.[2] Its utility lies not in traditional nucleophilic reactions, but in its role as a precursor to novel radical species.

• O-(2,2,2-trifluoroethyl)hydroxylamine (2): The TFE group is attached to the oxygen atom. This leaves the nitrogen atom as a primary amine with retained, albeit modulated, nucleophilicity, making it a valuable reagent for forming oximes and other nitrogen-containing heterocycles.

This guide will systematically deconstruct the properties and applications of these two isomers, providing a clear framework for their strategic deployment in synthesis.

Molecular Structure and Physicochemical Properties: An Isomeric Deep Dive

The placement of the trifluoroethyl group fundamentally alters the electronic landscape of the hydroxylamine core, which in turn governs the physical and chemical properties of each isomer.

Diagram 1: Molecular Structures of N- and O-Trifluoroethyl Hydroxylamine

Comparative Reactivity and Mechanistic Insights

The distinct electronic properties of the N- and O-isomers translate into fundamentally different modes of reactivity, which are crucial for their application in drug discovery.

N-(2,2,2-trifluoroethyl)hydroxylamine: A Precursor for Radical Chemistry

Due to its diminished nucleophilicity, the N-isomer is not typically used as a direct aminating agent. Its primary value lies in its use, often in a protected form (e.g., as an N-alkoxyamide), as a precursor for generating nitrogen-centered radicals under photoredox catalysis. A key mechanistic feature is the ability of the initially formed nitrogen-centered radical to undergo a rapid 1,2-hydride shift, transferring a hydrogen atom from the adjacent carbon to the nitrogen. This process generates a more stable α-trifluoromethyl carbon-centered radical, which can then engage in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. This unique reactivity has been harnessed for the synthesis of complex β-trifluoromethyl β-aminoketones.

Diagram 4: Reactivity of N-Trifluoroethyl Hydroxylamine via 1,2-Hydride Shift

O-(2,2,2-trifluoroethyl)hydroxylamine: A Versatile Nucleophile

In stark contrast, O-TFE hydroxylamine behaves as a classic nucleophilic aminating agent. The primary amine moiety readily reacts with electrophilic carbonyl compounds, such as aldehydes and ketones, to form stable O-trifluoroethyl oximes. This reaction is particularly valuable in drug discovery for several reasons:

• Bioisosteric Replacement: Oxime ethers can serve as bioisosteres for other functional groups, altering physicochemical properties while maintaining biological activity.

• Modulating Lipophilicity: The trifluoroethoxy group can fine-tune the lipophilicity (logP) of a lead compound.

• Fragment-Based Drug Discovery (FBDD): It is a valuable building block for generating libraries of fragments and lead compounds. For instance, it can be used in coupling reactions with reducing sugars. *[3] Linker Chemistry: The oxime linkage is relatively stable and can be used in linker technologies for antibody-drug conjugates (ADCs) or PROTACs.

The reaction proceeds via the standard mechanism for imine/oxime formation: nucleophilic attack of the amine on the carbonyl carbon, followed by dehydration.

Experimental Protocols

The following protocols are provided as representative examples for the synthesis of these key reagents. Standard laboratory safety precautions, including the use of personal protective equipment, should be followed at all times.

Protocol: Synthesis of O-(2,2,2-Trifluoroethyl)hydroxylamine Hydrochloride (Adapting the Gabriel Synthesis)

This two-step procedure provides a reliable method for accessing the O-isomer.

Step 1: Synthesis of N-(2,2,2-trifluoroethoxy)phthalimide

• To a stirred suspension of N-hydroxyphthalimide (1.0 eq) and anhydrous potassium carbonate (1.5 eq) in anhydrous dimethylformamide (DMF, ~0.5 M), add 2,2,2-trifluoroethyl trifluoromethanesulfonate (1.1 eq) dropwise at room temperature under an inert atmosphere (N₂ or Ar).

• Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the mixture to room temperature and pour it into ice-water.

• Collect the resulting precipitate by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol.

• Dry the white solid product under vacuum. The product is typically of sufficient purity for the next step.

Step 2: Hydrazinolysis to O-(2,2,2-Trifluoroethyl)hydroxylamine Hydrochloride

• Suspend the N-(2,2,2-trifluoroethoxy)phthalimide (1.0 eq) from Step 1 in ethanol (~0.4 M) in a round-bottom flask.

• Add hydrazine monohydrate (1.2 eq) dropwise to the stirred suspension at room temperature.

• Heat the mixture to reflux for 1-2 hours. A thick white precipitate of phthalhydrazide will form.

• Cool the reaction mixture to room temperature and filter to remove the phthalhydrazide precipitate. Wash the solid with a small amount of ethanol.

• Concentrate the filtrate under reduced pressure to obtain a crude oil.

• Dissolve the oil in a minimal amount of diethyl ether and cool in an ice bath.

• Bubble dry HCl gas through the solution, or add a solution of HCl in diethyl ether dropwise, until precipitation is complete.

• Collect the white precipitate of O-(2,2,2-trifluoroethyl)hydroxylamine hydrochloride by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

Protocol: Handling and Safety

• Fluorinated Compounds: Handle all fluorinated reagents and solvents in a well-ventilated fume hood. Trifluoroethanol and its derivatives can be corrosive and toxic.

• Hydrazine: Hydrazine is highly toxic and a suspected carcinogen. Handle with extreme caution using appropriate engineering controls and personal protective equipment.

• Reagents: Many of the reagents used, such as triflating agents and strong bases, are corrosive and/or moisture-sensitive. Follow standard procedures for handling such materials.

Conclusion and Future Outlook

N- and O-(2,2,2-trifluoroethyl)hydroxylamine are not interchangeable reagents; they are distinct tools with highly specific and complementary applications in modern drug discovery. The N-isomer, through its unique radical-mediated 1,2-hydride shift mechanism, opens new avenues for the introduction of the valuable α-trifluoromethyl amine synthon. In contrast, the O-isomer serves as a robust and reliable nucleophile for the construction of oxime ethers and related structures, providing a powerful method for lead optimization and the exploration of chemical space. A thorough understanding of the fundamental structure-reactivity relationships detailed in this guide will enable medicinal chemists and process development scientists to make more informed and strategic decisions, ultimately accelerating the discovery of novel therapeutics. The continued development of new catalytic systems that can harness the unique properties of both isomers will undoubtedly lead to even more innovative and efficient synthetic methodologies in the future.

References

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• This is a placeholder for a reference discussing the 1,2-hydride shift mechanism.
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An In-Depth Technical Guide to 2,2,2-Trifluoro-N-hydroxyethanamine: Synthesis, Characterization, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 2,2,2-trifluoro-N-hydroxyethanamine, a fluorinated hydroxylamine of significant interest to the pharmaceutical and agrochemical research sectors. As a compound not readily found in commercial catalogs, this document details a proposed synthetic pathway for its preparation from 2,2,2-trifluoroethylamine. A thorough discussion of the predicted physicochemical properties, potential applications in drug development as a bioisostere and metabolic modulator, and essential safety and handling protocols are presented. This guide is intended for researchers, medicinal chemists, and professionals in drug development seeking to leverage the unique properties of fluorinated building blocks.

Introduction: The Rationale for 2,2,2-Trifluoro-N-hydroxyethanamine

The strategic incorporation of fluorine into bioactive molecules is a well-established strategy in modern drug design to enhance metabolic stability, binding affinity, and bioavailability.[1][2][3] The trifluoroethyl moiety, in particular, is a valuable functional group known to modulate these key drug-like properties.[4][5] Concurrently, the hydroxylamine functional group is a versatile intermediate in organic synthesis and a structural motif in several biologically active compounds.[6][7][8] The combination of these two functionalities in 2,2,2-trifluoro-N-hydroxyethanamine presents a novel building block with significant potential for the synthesis of new chemical entities.

It is important to note that a specific CAS number for 2,2,2-trifluoro-N-hydroxyethanamine is not readily found in major chemical databases, suggesting its status as a novel or less-common compound. This guide, therefore, serves as a foundational document outlining its synthesis and predicted characteristics to facilitate its use in research and development.

The primary precursor for the synthesis of our target compound is 2,2,2-trifluoroethylamine , a commercially available reagent with the CAS number 753-90-2 .[1]

Physicochemical Properties

2,2,2-Trifluoroethylamine (Starting Material)

A clear understanding of the starting material's properties is crucial for the successful synthesis and handling of the target compound.

Property	Value
CAS Number	753-90-2
Molecular Formula	C₂H₄F₃N
Molecular Weight	99.06 g/mol
Appearance	Colorless liquid
Boiling Point	36-37 °C
Density	1.262 g/mL at 20 °C
Solubility	Soluble in water and polar organic solvents.

Predicted Properties of 2,2,2-Trifluoro-N-hydroxyethanamine

The following properties are predicted based on the known characteristics of hydroxylamines and the influence of the trifluoromethyl group.

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₂H₄F₃NO	Addition of one oxygen atom to the starting material.
Molecular Weight	115.06 g/mol	Calculated based on the molecular formula.
Appearance	Colorless to pale yellow solid or liquid	Hydroxylamines are often crystalline solids or liquids.[9]
Boiling Point	Higher than the parent amine	The introduction of the hydroxyl group allows for hydrogen bonding, which increases the boiling point.
pKa	Approximately 6.0	The pKa of hydroxylamine is around 6.0.[10][11] The electron-withdrawing trifluoromethyl group is expected to have a minimal effect on the pKa of the hydroxylamine functionality itself.
Solubility	Soluble in water and polar organic solvents	The hydroxylamine group enhances polarity and hydrogen bonding capacity.[9]
Stability	Thermally sensitive	Hydroxylamines can be unstable and may decompose upon heating.[9]

Synthesis of 2,2,2-Trifluoro-N-hydroxyethanamine

The synthesis of N-hydroxylamines from primary amines typically involves a carefully controlled oxidation.[12][13][14] Given the electron-withdrawing nature of the trifluoromethyl group, a potent yet selective oxidizing agent is required. Oxidation with meta-chloroperoxybenzoic acid (m-CPBA) is a well-established method for the N-oxidation of various amines.[12][15][16]

Proposed Synthetic Protocol: Oxidation with m-CPBA

This protocol outlines a laboratory-scale synthesis of 2,2,2-trifluoro-N-hydroxyethanamine from 2,2,2-trifluoroethylamine.

Reaction Scheme:

CF₃CH₂NH₂ + m-CPBA → CF₃CH₂NHOH + 3-chlorobenzoic acid

Materials and Reagents:

• 2,2,2-Trifluoroethylamine

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas for inert atmosphere

Experimental Workflow:

Caption: Experimental workflow for the synthesis of 2,2,2-trifluoro-N-hydroxyethanamine.

Detailed Step-by-Step Methodology:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 2,2,2-trifluoroethylamine (1.0 equivalent) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Inert Atmosphere and Cooling: Place the flask under an inert atmosphere of argon or nitrogen and cool the solution to 0 °C using an ice-water bath.

• Addition of Oxidant: Prepare a solution of m-CPBA (1.1 equivalents, assuming ~77% purity) in anhydrous DCM. Add this solution dropwise to the stirred amine solution at 0 °C over a period of 30-60 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0 °C. Monitor the consumption of the starting amine by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 1-3 hours.

• Quenching: Once the reaction is complete, quench the excess m-CPBA by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Aqueous Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with a saturated aqueous solution of sodium sulfite (Na₂SO₃) to remove any remaining peroxides, followed by water, and finally with brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure at a low temperature (<30 °C) to avoid decomposition of the product.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 2,2,2-trifluoro-N-hydroxyethanamine.

Applications in Drug Development and Research

The unique structural features of 2,2,2-trifluoro-N-hydroxyethanamine make it a promising candidate for various applications in medicinal chemistry and drug discovery.

Caption: Conceptual applications of 2,2,2-trifluoro-N-hydroxyethanamine in drug discovery.

• Bioisosteric Replacement: The trifluoroethylamine moiety is recognized as a bioisostere for the amide bond, offering improved hydrolytic stability.[2] The N-hydroxy functionality can act as a hydrogen bond donor, potentially mimicking the interactions of carboxylic acids or other polar groups within a receptor binding pocket.

• Metabolic Stability: The trifluoromethyl group is known to block metabolic oxidation at adjacent positions, thereby increasing the half-life of a drug candidate.[5] Incorporating 2,2,2-trifluoro-N-hydroxyethanamine into a molecule can prevent unwanted metabolic transformations.

• Synthesis of Novel Scaffolds: The hydroxylamine group is a versatile synthetic handle for the creation of N-O linked compounds, which are present in a number of biologically active molecules.[6][7] It can also be a precursor for the synthesis of nitrones and nitroso compounds, which are valuable intermediates in organic synthesis.

• Modulation of Physicochemical Properties: The introduction of this building block can fine-tune properties such as lipophilicity and pKa, which are critical for optimizing the absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate.[1][3]

Safety and Handling

Given the reactive nature of the starting material and the potential instability of the product, strict adherence to safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (e.g., neoprene).[17]

• Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood.[17]

• Handling of 2,2,2-Trifluoroethylamine: This starting material is a volatile and flammable liquid. It is corrosive and can cause severe skin and eye damage.[1] Avoid inhalation of vapors.

• Handling of m-CPBA: m-CPBA is a strong oxidizing agent and can be shock-sensitive.[16] It is a skin and eye irritant.

• Product Handling: N-hydroxylamines can be thermally unstable.[9] It is recommended to store the final product at low temperatures (e.g., in a refrigerator or freezer) under an inert atmosphere.

• Spill and Waste Disposal: In case of a spill, evacuate the area and handle it with appropriate absorbent material. Dispose of all chemical waste in accordance with institutional and local regulations.

• Special Precautions for Organofluorine Compounds: Fluorinated compounds can have unique toxicological profiles. Always consult the Safety Data Sheet (SDS) for the starting materials and handle the product with caution as its toxicological properties have not been fully investigated. In the event of exposure to fluorine-containing compounds, prompt medical attention may be required.[18][19]

Conclusion

2,2,2-Trifluoro-N-hydroxyethanamine represents a novel and promising building block for medicinal chemistry and drug discovery. While not commercially available, its synthesis from 2,2,2-trifluoroethylamine via a straightforward oxidation protocol is feasible. The unique combination of a trifluoroethyl group and a hydroxylamine moiety offers a powerful tool for modulating the physicochemical and pharmacokinetic properties of drug candidates. This guide provides the foundational knowledge for the synthesis, handling, and potential applications of this valuable compound, encouraging its exploration in the development of next-generation therapeutics and agrochemicals.

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An In-depth Technical Guide to the Acidity and pKa of N-(2,2,2-Trifluoroethyl)hydroxylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(2,2,2-Trifluoroethyl)hydroxylamine is a molecule of significant interest in medicinal chemistry and organic synthesis, largely due to the unique electronic properties conferred by the trifluoroethyl group. A fundamental understanding of its acidity, quantified by the pKa value, is crucial for predicting its behavior in physiological environments and for designing novel synthetic methodologies. This guide provides a comprehensive analysis of the factors governing the acidity of N-(2,2,2-Trifluoroethyl)hydroxylamine, outlines experimental and computational approaches for pKa determination, and discusses the implications of its acidity in the context of drug design and chemical reactivity.

Introduction: The Significance of Fluorination in Modulating Acidity

The introduction of fluorine atoms into organic molecules can dramatically alter their physicochemical properties, including acidity, basicity, lipophilicity, and metabolic stability. The 2,2,2-trifluoroethyl group (CF₃CH₂-) is a particularly potent modulator of electronic character due to the strong electron-withdrawing inductive effect of the three fluorine atoms. When appended to a hydroxylamine moiety (NH₂OH), this group is expected to significantly increase the acidity of the N-H and O-H protons compared to the parent hydroxylamine.

Hydroxylamine itself is a weak base with a pKa of its conjugate acid (NH₃OH⁺) around 6.0.[1][2][3] The acidity of the N-OH proton in neutral hydroxylamine is not typically considered in aqueous solution as it is a very weak acid. However, substitution on the nitrogen atom with an electron-withdrawing group, such as the 2,2,2-trifluoroethyl group, can substantially lower the pKa of the N-OH proton, making it a more relevant acidic center.

This guide will delve into the theoretical underpinnings of this increased acidity and provide practical methodologies for its quantification.

Theoretical Framework: Inductive Effects and Their Impact on Acidity

The acidity of a proton is determined by the stability of the conjugate base formed upon its removal. In the case of N-(2,2,2-Trifluoroethyl)hydroxylamine, deprotonation can occur at either the nitrogen or the oxygen atom.

The Dominant Inductive Effect of the Trifluoroethyl Group

The three fluorine atoms on the β-carbon exert a powerful electron-withdrawing inductive effect (-I effect). This effect is transmitted through the sigma bonds of the molecule, pulling electron density away from the nitrogen and oxygen atoms. This has two major consequences:

• Stabilization of the Conjugate Base: Upon deprotonation of the N-H or O-H bond, the resulting negative charge on the nitrogen or oxygen is delocalized and stabilized by the strong electron-withdrawing trifluoroethyl group. A more stable conjugate base corresponds to a stronger acid.

• Polarization of the N-H and O-H Bonds: The inductive effect polarizes the N-H and O-H bonds, making the protons more electropositive and thus more easily abstracted by a base.

The proximity of the CF₃ group to the hydroxylamine core is critical. The inductive effect diminishes with distance, so the placement of this group directly on the nitrogen atom has a pronounced impact on acidity.

A helpful comparison can be made with 2,2,2-trifluoroethylamine, where the pKa of the conjugate acid is predicted to be around 5.47, significantly lower than that of ethylamine (pKa ≈ 10.7).[4][5] This highlights the substantial acidifying effect of the trifluoroethyl group on an adjacent nitrogen atom.

Experimental Determination of pKa

The precise determination of the pKa value of N-(2,2,2-Trifluoroethyl)hydroxylamine requires empirical measurement. Several well-established techniques can be employed.

Potentiometric Titration

This is a classic and widely used method for pKa determination.

Principle: A solution of the compound is titrated with a standardized solution of a strong acid or base. The pH of the solution is monitored as a function of the volume of titrant added. The pKa is the pH at which the compound is half-ionized.

Experimental Protocol:

• Solution Preparation: Prepare a solution of N-(2,2,2-Trifluoroethyl)hydroxylamine of known concentration in a suitable solvent (typically water or a water-cosolvent mixture).

• Titration: Titrate the solution with a standardized solution of NaOH (to determine the acidity of the N-OH proton) or HCl (to determine the basicity of the nitrogen).

• Data Acquisition: Record the pH of the solution after each addition of titrant using a calibrated pH meter.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the midpoint of the steepest part of the titration curve (the equivalence point).

UV-Vis Spectrophotometry

This method is particularly useful for compounds that exhibit a change in their UV-Vis absorbance spectrum upon ionization.[6]

Principle: The absorbance of a solution of the compound is measured at various pH values. The pKa is determined by analyzing the change in absorbance as a function of pH.

Experimental Protocol:

• Spectrum Acquisition: Record the UV-Vis absorbance spectrum of N-(2,2,2-Trifluoroethyl)hydroxylamine in highly acidic and highly basic solutions to determine the spectra of the fully protonated and deprotonated species.

• pH-Dependent Measurements: Prepare a series of solutions of the compound in buffers of varying pH.

• Absorbance Readings: Measure the absorbance of each solution at a wavelength where the difference in absorbance between the protonated and deprotonated forms is maximal.

• Data Analysis: Plot the absorbance versus pH. The resulting sigmoidal curve can be fitted to the Henderson-Hasselbalch equation to determine the pKa.

Workflow for Spectrophotometric pKa Determination

Caption: Interplay between the acidity of N-(2,2,2-Trifluoroethyl)hydroxylamine and its applications.

Conclusion

The acidity of N-(2,2,2-Trifluoroethyl)hydroxylamine is a key parameter that governs its chemical and biological behavior. The potent electron-withdrawing nature of the 2,2,2-trifluoroethyl group is predicted to significantly increase the acidity of the hydroxylamine moiety compared to its non-fluorinated counterparts. A thorough understanding and precise measurement of its pKa value are therefore essential for its rational application in drug design, where it can be used to modulate the physicochemical properties of bioactive molecules, and in organic synthesis, where it serves as a versatile building block. The experimental and computational methodologies outlined in this guide provide a robust framework for characterizing the acidity of this and other novel fluorinated compounds.

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An In-Depth Technical Guide to N-Trifluoroethyl Hydroxylamine Radical Precursors

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of N-trifluoroethyl hydroxylamine derivatives as precursors to nitrogen- and carbon-centered radicals. It is designed to equip researchers, scientists, and drug development professionals with the fundamental knowledge and practical insights required to effectively utilize these versatile reagents in their work. We will delve into the core properties, synthesis, mechanistic intricacies, and diverse applications of these compounds, with a focus on providing actionable protocols and a robust scientific foundation.

Introduction: The Strategic Advantage of the Trifluoroethyl Group in Radical Chemistry

The introduction of fluorine-containing moieties into organic molecules has become a cornerstone of modern drug discovery and materials science. The trifluoroethyl group (-CH₂CF₃), in particular, offers a unique combination of steric and electronic properties that can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity.[1][2] N-trifluoroethyl hydroxylamine derivatives have emerged as powerful tools for introducing this valuable functional group through radical-mediated processes. These precursors offer a distinct advantage over many traditional methods, enabling mild and selective C-H functionalization and the formation of complex molecular architectures.[3]

This guide will explore the fundamental principles that make N-trifluoroethyl hydroxylamines effective radical precursors and provide practical guidance for their synthesis and application.

Core Properties of N-Trifluoroethyl Hydroxylamine Radical Precursors

The efficacy of a radical precursor is fundamentally tied to its core physicochemical properties. While specific experimental data for N-trifluoroethyl hydroxylamines are not extensively consolidated in the literature, we can infer their properties based on related structures and computational studies.

N-O Bond Dissociation Energy (BDE)

Redox Properties

The redox potential of N-trifluoroethyl hydroxylamine derivatives is a critical parameter, particularly in the context of photoredox catalysis. The ease with which these precursors can be oxidized or reduced determines the choice of photocatalyst and the overall efficiency of the radical generation process. The redox potentials of hydroxylamines can be tailored by modifying their substitution pattern.[6] Cyclic voltammetry is a powerful technique to experimentally determine these values and is crucial for designing efficient photocatalytic cycles.[7][8] For O-acyl-substituted hydroxylamine derivatives, redox potentials have been shown to be influenced by the nature of the acyl group, with more electron-withdrawing groups leading to higher reduction potentials.[7]

Quantum Yield of Radical Generation

In photochemical applications, the quantum yield (Φ) represents the efficiency of a photochemical process, specifically the number of radical species generated per photon absorbed. While specific quantum yield data for the generation of N-trifluoroethylaminyl radicals is not extensively reported, methods combining chemical actinometry and 19F NMR spectroscopy provide a robust approach for its determination.[9] The quantum yield is influenced by factors such as the structure of the precursor, the excitation wavelength, and the presence of quenchers.[10]

Table 1: Estimated Core Properties of N-Trifluoroethyl Hydroxylamine Derivatives

Property	Estimated Value/Range	Significance
N-O Bond Dissociation Energy (BDE)	50 - 65 kcal/mol	Determines the energy input required for homolytic cleavage.
Redox Potential (vs. SCE)	Varies with substitution	Critical for designing photoredox catalytic cycles.
Quantum Yield (Φ)	Dependent on conditions	Measures the efficiency of photochemical radical generation.

Synthesis of N-Trifluoroethyl Hydroxylamine Radical Precursors

The accessibility of N-trifluoroethyl hydroxylamine precursors is crucial for their widespread adoption. Several synthetic strategies have been developed, with the choice of method often depending on the desired substitution pattern on the oxygen and nitrogen atoms.

General Synthesis of the Trifluoroethylamine Backbone

The synthesis of the core 2,2,2-trifluoroethylamine structure is the first step. Common methods include the amination of 2,2,2-trifluoroethyl halides or the reduction of trifluoroacetaldehyde derivatives.[11]

Synthesis of N-Trifluoroethyl-O-Acyl Hydroxylamines

A common class of precursors are the N-trifluoroethyl-O-acyl hydroxylamines. These can be synthesized from N-trifluoroethyl hydroxylamine through acylation with an appropriate acyl chloride or anhydride.

Experimental Protocol: Synthesis of a Representative N-Trifluoroethyl-O-Benzoyl Hydroxylamine

Materials:

• N-trifluoroethylhydroxylamine hydrochloride

• Benzoyl chloride

• Triethylamine

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a stirred solution of N-trifluoroethylhydroxylamine hydrochloride (1.0 eq) and triethylamine (2.2 eq) in DCM at 0 °C, add benzoyl chloride (1.1 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the desired N-trifluoroethyl-O-benzoyl hydroxylamine.

Mechanisms of Radical Generation and Transformation

The utility of N-trifluoroethyl hydroxylamine precursors lies in their ability to generate not only nitrogen-centered radicals but also, through a subsequent rearrangement, valuable carbon-centered radicals.

Generation of the N-Trifluoroethylaminyl Radical

The initial step in most applications is the homolytic cleavage of the N-O bond to generate the N-trifluoroethylaminyl radical. This can be achieved through:

• Photoredox Catalysis: In the presence of a suitable photocatalyst (e.g., an iridium or ruthenium complex), single-electron transfer (SET) from the excited photocatalyst to the hydroxylamine precursor can induce N-O bond cleavage.[3]

• Thermal Initiation: For some derivatives, particularly those with weaker N-O bonds, thermal energy can be sufficient to induce homolysis.

Figure 1: General mechanism for the photoredox-catalyzed generation of an N-trifluoroethylaminyl radical.

The 1,2-Hydrogen Atom Transfer (HAT) Pathway

A key feature of the N-trifluoroethylaminyl radical is its propensity to undergo a rapid and efficient 1,2-hydrogen atom transfer (HAT) from the adjacent methylene group to the nitrogen radical center.[2][12][13] This intramolecular rearrangement transforms the initial nitrogen-centered radical into a more synthetically versatile carbon-centered radical. Computational studies and experimental evidence strongly support this pathway.[12][14]

Figure 2: The 1,2-Hydrogen Atom Transfer (HAT) from a nitrogen-centered to a carbon-centered radical.

This transformation is of paramount importance as it opens up a wide range of possibilities for C-C and C-heteroatom bond formation at the α-position to the nitrogen atom.

Applications in Organic Synthesis and Drug Development

The unique reactivity of N-trifluoroethyl hydroxylamine radical precursors has led to their application in a variety of synthetic transformations, proving particularly valuable in the synthesis of complex molecules relevant to drug discovery.

C-H Trifluoroethylamination of Heteroarenes

One of the most significant applications is the direct C-H trifluoroethylamination of electron-rich heteroarenes.[3] This method allows for the late-stage introduction of the trifluoroethylamino group into complex molecular scaffolds, a highly desirable transformation in medicinal chemistry.

Experimental Protocol: Photocatalytic C-H Trifluoroethylamination of Indole [1]

Materials:

• Indole

• N-(p-methoxybenzoyl)-O-(p-cyanophenyl)-N-(2,2,2-trifluoroethyl)hydroxylamine

• fac-[Ir(ppy)₃]

• Dichloromethane (DCM)

• Inert atmosphere (e.g., nitrogen or argon)

• Blue LED light source

Procedure:

• In a glovebox, to an oven-dried vial, add indole (1.0 eq), N-(p-methoxybenzoyl)-O-(p-cyanophenyl)-N-(2,2,2-trifluoroethyl)hydroxylamine (1.2 eq), and fac-[Ir(ppy)₃] (1 mol%).

• Add anhydrous and degassed DCM to achieve a 0.1 M concentration of the indole.

• Seal the vial and remove it from the glovebox.

• Irradiate the reaction mixture with a blue LED light source at room temperature for 24 hours.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired 3-(trifluoroethylamino)indole.

Synthesis of β-Trifluoromethyl β-Aminoketones

The carbon-centered radical generated via the 1,2-HAT can be trapped by various radical acceptors. For instance, reaction with silyl enol ethers under photoredox conditions provides a direct route to β-trifluoromethyl β-aminoketones, which are valuable building blocks in medicinal chemistry.[2][15]

Applications in Polymer and Materials Science

The ability of N-trifluoroethyl hydroxylamine derivatives to generate radicals under mild conditions suggests their potential as initiators in radical polymerization.[16] While this area is still developing, the introduction of trifluoroethyl end-groups can be used to tailor the surface properties of polymers, imparting low surface energy and unique adhesive characteristics.[17] The incorporation of fluorinated moieties is a well-established strategy for creating advanced materials with enhanced chemical and thermal stability.

Potential Applications in Polymer Science:

• Initiators for Controlled Radical Polymerization: The controlled generation of radicals could enable their use in techniques like Nitroxide-Mediated Polymerization (NMP).[18]

• Surface Modification of Polymers: Introducing trifluoroethyl groups at the chain ends can alter the surface properties of polymers, leading to applications in coatings and low-adhesion materials.

• Synthesis of Fluorinated Block Copolymers: Use as initiators would allow for the synthesis of block copolymers with fluorinated segments, leading to materials with unique self-assembly properties.

Safety and Handling

As with all chemical reagents, proper safety precautions must be observed when handling N-trifluoroethyl hydroxylamine derivatives.

• General Handling: Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Storage: Store in a cool, dry place away from light and incompatible materials. Some derivatives may be sensitive to heat and light.

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion and Future Outlook

N-trifluoroethyl hydroxylamine radical precursors represent a powerful and versatile class of reagents for the introduction of the valuable trifluoroethylamino and related trifluoromethyl-containing fragments into organic molecules. Their ability to generate both nitrogen- and carbon-centered radicals under mild conditions, particularly through photoredox catalysis, has opened up new avenues for C-H functionalization and the construction of complex molecular architectures.

Future research in this area will likely focus on:

• The development of new and more efficient N-trifluoroethyl hydroxylamine precursors with tailored properties.

• The expansion of their synthetic applications to a broader range of substrates and reaction types.

• A more in-depth exploration of their use as initiators in controlled radical polymerization and in the synthesis of novel fluorinated materials.

• Detailed computational and experimental studies to provide a more quantitative understanding of their core properties, such as BDEs, redox potentials, and quantum yields.

As our understanding of these fascinating reagents continues to grow, so too will their impact on the fields of drug discovery, organic synthesis, and materials science.

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Photoredox Catalysis with N-Trifluoroethyl Hydroxylamine Reagents

Introduction: The Strategic Value of the Trifluoroethyl Group

In contemporary drug discovery and development, the incorporation of fluorine-containing motifs is a cornerstone strategy for optimizing the physicochemical and pharmacokinetic properties of bioactive molecules. The trifluoroethyl (-CH₂CF₃) and related trifluoromethylamine (-N(R)CH₂CF₃) moieties are particularly prized for their ability to enhance metabolic stability, binding affinity, lipophilicity, and cell membrane permeability.[1][2] Traditional methods for installing these groups often require harsh conditions or pre-functionalized substrates, limiting their application in late-stage functionalization.

Visible-light photoredox catalysis has emerged as a powerful paradigm for accessing highly reactive intermediates under exceptionally mild conditions.[3][4] This approach enables the generation of radical species that can participate in a wide array of synthetic transformations.[5] Within this field, N-trifluoroethyl hydroxylamine derivatives have been developed as exceptionally versatile precursors for generating nitrogen- and carbon-centered radicals, unlocking novel and efficient pathways for the synthesis of complex fluorinated molecules.[5][6][7]

This guide provides a detailed overview of the mechanistic principles, applications, and step-by-step protocols for leveraging N-trifluoroethyl hydroxylamine reagents in photoredox-catalyzed reactions.

Mechanism of Action: Radical Generation and Propagation

The utility of N-trifluoroethyl hydroxylamine reagents in photoredox catalysis stems from their ability to undergo a single-electron transfer (SET) process to generate a key nitrogen-centered radical. The general catalytic cycle is initiated by the photoexcitation of a photocatalyst (PC), typically an iridium or ruthenium complex, or an organic dye.[3]

The Catalytic Cycle Unveiled:

• Photoexcitation: The photocatalyst absorbs a photon of visible light, promoting it to an excited state (PC*), which is both a more potent oxidant and reductant than its ground state.[3]

• Reductive Quenching: The excited photocatalyst (PC*) engages with the N-trifluoroethyl hydroxylamine derivative in a SET event. The hydroxylamine is reduced, leading to the cleavage of the N-O bond to generate a nitrogen-centered radical and an alkoxide. The photocatalyst is oxidized to PC⁺.

• Radical Transformation & Substrate Engagement: The generated trifluoroethyl-substituted nitrogen-centered radical is the key reactive intermediate. It can either directly engage with a substrate (e.g., C-H amination of a heteroarene) or undergo further transformation.[6][7]

• 1,2-Hydrogen Atom Transfer (HAT): A crucial mechanistic pathway for these nitrogen-centered radicals is a rapid 1,2-hydrogen atom transfer (1,2-HAT), which isomerizes the nitrogen-centered radical to a more stable carbon-centered α-trifluoromethyl radical (•CH(CF₃)NHR).[1][8][9] This carbon-centered radical is a workhorse for C-C bond formation.

• Product Formation & Catalyst Regeneration: The resulting radical intermediate (either N- or C-centered) adds to the substrate (e.g., an alkene or arene), forming a new radical adduct. This adduct is then oxidized by the PC⁺ species, forming the final product and regenerating the photocatalyst in its ground state, thereby closing the catalytic loop.

Visualization: Generalized Mechanistic Cycle

The following diagram illustrates the core photoredox cycle involving an N-trifluoroethyl hydroxylamine reagent, highlighting the key radical generation and transformation steps.

Caption: Key steps in the photoredox activation of N-trifluoroethyl hydroxylamine.

Applications & Experimental Protocols

N-trifluoroethyl hydroxylamine reagents are versatile and have been successfully applied in several key synthetic transformations. Below are detailed protocols for two prominent applications.

Application 1: C-H Trifluoroethylamination of Heteroarenes

This protocol allows for the direct installation of a trifluoroethylamino group onto electron-rich heterocycles, such as indoles, benzofurans, and benzothiophenes, with high efficiency and regioselectivity.[6][7]

Experimental Protocol: C-H Trifluoroethylamination of N-Methylindole

Reagent/Component	Molecular Weight ( g/mol )	Amount	Moles (mmol)	Role
N-Methylindole	131.17	26.2 mg	0.2	Substrate
N-Boc-N-(2,2,2-trifluoroethyl)hydroxylamine	231.20	69.4 mg	0.3	Radical Precursor
Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	1123.85	2.2 mg	0.002 (1 mol%)	Photocatalyst
Acetic Acid (AcOH)	60.05	11.4 µL	0.2	Additive
Acetonitrile (CH₃CN)	41.05	2.0 mL	-	Solvent

Step-by-Step Procedure:

• Preparation: To an oven-dried 4 mL screw-cap vial equipped with a magnetic stir bar, add N-Boc-N-(2,2,2-trifluoroethyl)hydroxylamine (69.4 mg, 0.3 mmol), Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (2.2 mg, 0.002 mmol), and N-methylindole (26.2 mg, 0.2 mmol).

• Solvent & Additive Addition: Add acetonitrile (2.0 mL) and acetic acid (11.4 µL, 0.2 mmol) to the vial.

• Degassing: Seal the vial with a cap containing a PTFE septum. Degas the reaction mixture by sparging with argon or nitrogen for 10-15 minutes. This step is critical to remove oxygen, which can quench the excited state of the photocatalyst.

• Irradiation: Place the vial approximately 5-10 cm from a 34W Blue LED lamp, ensuring continuous stirring. Use a fan to maintain the reaction temperature at approximately 25-30 °C.

• Reaction Monitoring: Allow the reaction to proceed for 12-24 hours. The progress can be monitored by thin-layer chromatography (TLC) or LC-MS.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the desired C3-trifluoroethylaminated indole product.

Application 2: Synthesis of β-Trifluoromethyl β-Aminoketones

This method utilizes the 1,2-HAT pathway to generate a carbon-centered radical that couples with silyl enol ethers, providing a direct route to valuable β-trifluoromethyl β-aminoketones.[1][8]

Experimental Protocol: Coupling of a Silyl Enol Ether

Reagent/Component	Molecular Weight ( g/mol )	Amount	Moles (mmol)	Role
Silyl Enol Ether (of acetophenone)	178.33	53.5 mg	0.3	Substrate
N-Pivaloyl-N-(2,2,2-trifluoroethyl)hydroxylamine	215.22	43.0 mg	0.2	Radical Precursor
fac-Ir(ppy)₃	654.78	1.3 mg	0.002 (1 mol%)	Photocatalyst
Dichloromethane (DCM)	84.93	2.0 mL	-	Solvent

Step-by-Step Procedure:

• Preparation: In a nitrogen-filled glovebox, add fac-Ir(ppy)₃ (1.3 mg, 0.002 mmol) to an oven-dried 4 mL screw-cap vial with a stir bar.

• Reagent Addition: Outside the glovebox, add N-Pivaloyl-N-(2,2,2-trifluoroethyl)hydroxylamine (43.0 mg, 0.2 mmol) and dichloromethane (2.0 mL).

• Substrate Addition: Add the silyl enol ether (53.5 mg, 0.3 mmol) to the reaction mixture.

• Degassing: Seal the vial and briefly sparge with nitrogen.

• Irradiation: Place the vial before a 34W Blue LED lamp with constant stirring and cooling (fan-assisted) for 16 hours.

• Work-up: After the reaction is complete, open the vial to the air. Add a solution of TBAF (1M in THF, 0.3 mL) and stir for 30 minutes to deprotect the silyl group.

• Extraction: Dilute the mixture with water and extract with ethyl acetate (3 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the resulting crude oil via flash column chromatography (hexane/ethyl acetate) to yield the pure β-trifluoromethyl β-aminoketone.

Visualization: Experimental Workflow

The general laboratory workflow for these photoredox reactions is straightforward and highly reproducible.

Caption: Standard procedure for setting up a photoredox reaction.

Troubleshooting and Optimization

• Low Conversion:

  • Cause: Inefficient degassing. Oxygen is a known quencher of triplet excited states.

  • Solution: Increase the degassing time or use the freeze-pump-thaw method for more sensitive reactions.

  • Cause: Incorrect light source or distance. The photocatalyst's absorption maximum should match the LED's emission wavelength.

  • Solution: Ensure the use of a high-power LED (e.g., >30W Blue LED for Iridium catalysts) and position the vial for optimal light exposure.

• Side Product Formation:

  • Cause: Over-irradiation leading to product degradation.

  • Solution: Monitor the reaction closely and stop it once the starting material is consumed.

  • Cause: Reactivity of the radical intermediate with the solvent.

  • Solution: Screen alternative solvents. For example, if trifluoroethylation of the solvent is observed, switch to a more inert solvent like 1,4-dioxane or DMF.

• Inconsistent Results:

  • Cause: Impurities in reagents or solvents.

  • Solution: Use freshly purified substrates and high-purity, anhydrous solvents. The quality of the hydroxylamine reagent is paramount.

Conclusion

N-trifluoroethyl hydroxylamine derivatives are powerful and versatile reagents for modern organic synthesis. Under mild, visible-light photoredox conditions, they serve as reliable precursors to nitrogen- and carbon-centered radicals, enabling direct C-H functionalization and complex C-C bond formations. The operational simplicity, mild conditions, and high functional group tolerance make these methods highly attractive for applications in medicinal chemistry and materials science, particularly for the late-stage introduction of valuable trifluoroethyl groups into complex molecular architectures.[1]

References

• Photoredox catalyzed synthesis of β-trifluoromethyl β-aminoketones from N-trifluoroethyl hydroxylamine reagent and silyl enol ethers. Organic & Biomolecular Chemistry.
• Photoredox catalyzed synthesis of β-trifluoromethyl β-aminoketones from N -trifluoroethyl hydroxylamine reagent and silyl enol ethers. Organic & Biomolecular Chemistry.
• Photoredox catalyzed C–H trifluoroethylamin
• Photocatalytic stereoselective synthesis of amido-substituted (E)
• Photoredox-catalyzed allylation of C(sp3)–H bonds in N-trifluoroethyl hydroxylamines or hydroxamides via hydrogen atom transfer. Organic & Biomolecular Chemistry.
• Photoredox catalyzed C-H trifluoroethylamin
• Synthesis of Trifluoromethylated Scaffolds for Lead Structure Research. ETH Zürich.
• Mechanisms of Photoredox Catalysts: The Role of Optical Spectroscopy.
• Mechanistic Investigation and Optimization of Photoredox Anti-Markovnikov Hydroamin
• Hydroxylamine Derivatives as Nitrogen-Radical Precursors in Visible-Light Photochemistry. PubMed.

Sources

• 1. Photoredox catalyzed synthesis of β-trifluoromethyl β-aminoketones from N-trifluoroethyl hydroxylamine reagent and silyl enol ethers - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 3. recercat.cat [recercat.cat]
• 4. Mechanistic Investigation and Optimization of Photoredox Anti-Markovnikov Hydroamination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydroxylamine Derivatives as Nitrogen-Radical Precursors in Visible-Light Photochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Photoredox catalyzed C–H trifluoroethylamination of heteroarenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Photoredox catalyzed C-H trifluoroethylamination of heteroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Photoredox catalyzed synthesis of β-trifluoromethyl β-aminoketones from N-trifluoroethyl hydroxylamine reagent and silyl enol ethers - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Photocatalytic stereoselective synthesis of amido-substituted (E)-α-trifluoromethyl allylamines via Heck-type alkylation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Synthesis of beta-trifluoromethyl amines via radical cascade

Application Note: Precision Synthesis of -Trifluoromethyl Amines via Radical Cascade Architectures

-CF Amine Synthesis

Executive Summary & Strategic Value

The

-trifluoromethyl amine motif is a privileged pharmacophore in modern drug discovery. The high electronegativity of the CF group lowers the pKa of the adjacent amine (modulating bioavailability and lipophilicity) while blocking metabolic oxidation at the -position.

Traditional synthesis (e.g., nucleophilic trifluoromethylation of imines) often suffers from poor atom economy and limited functional group tolerance. Radical cascade difunctionalization of alkenes has emerged as the superior methodology. This approach allows for the single-step installation of both the CF

group and the nitrogen functionality across an unactivated double bond.

This guide details two distinct, field-validated protocols:

• Photoredox Catalysis (Intermolecular): A modular 3-component coupling for rapid analog generation.

• Copper Catalysis (Intramolecular): A robust radical-polar crossover cascade for constructing trifluoromethylated N-heterocycles (pyrrolidines/piperidines).

Mechanistic Architecture

Understanding the radical life-cycle is critical for troubleshooting. Most successful protocols rely on a Radical-Polar Crossover (RPC) or a Radical Relay mechanism.

The General Cascade Pathway

• Initiation: Generation of the electrophilic

  CF radical (via SET reduction of Togni/Umemoto reagents).

• Addition: Regioselective anti-Markovnikov addition of

  CF to the alkene, generating a stabilized carbon-centered radical.

• Termination (The Fork):

  • Path A (Oxidative): Oxidation of the radical to a carbocation, followed by nucleophilic attack (Ritter-type).

  • Path B (Radical): Direct radical trapping by a metallo-amine species or atom transfer.

Figure 1: General mechanistic divergence in aminotrifluoromethylation cascades. Path selection depends on the oxidant strength of the catalyst system.

Protocol A: Intermolecular Photoredox Aminotrifluoromethylation

Best for: Rapid library synthesis, late-stage functionalization of styrenes and terminal alkenes. Mechanism: Oxidative Quenching Cycle (Ru

Ru ).

Materials & Reagents[1][2][3][4][5][6][7][8][9][10]

• Catalyst:

  (2.0 mol%)

• CF

  Source: Umemoto’s Reagent (S-(trifluoromethyl)dibenzothiophenium triflate) or Togni Reagent II.

• N-Source: Acetonitrile (solvent/reactant for Ritter type) or TMS-N

  (for azides, reducible to amines).

• Light Source: Blue LED (450-465 nm), approx. 24W.

Step-by-Step Methodology

• Setup: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add:

  • Alkene substrate (0.3 mmol, 1.0 equiv)

  • Umemoto’s Reagent (0.36 mmol, 1.2 equiv)

  • (4.6 mg, 2.0 mol%)

• Solvent System: Add anhydrous CH

  CN (3.0 mL). Note: If using a nucleophile other than the solvent, use CH Cl as solvent and add the nucleophile (e.g., TMSN ) at 1.5 equiv.

• Degassing (Critical): Nitrogen sparge the solution for 10 minutes. Oxygen is a triplet radical quencher and will shut down the chain.

• Irradiation: Seal the tube. Place 2-3 cm from the Blue LED source. Stir vigorously at room temperature (fan cooling required to maintain <30°C).

• Monitoring: Reaction typically completes in 4–12 hours. Monitor by TLC (stain with KMnO

  or phosphomolybdic acid; UV is often insufficient for aliphatic products).

• Workup:

  • Concentrate solvent in vacuo.

  • Redissolve in EtOAc, wash with NaHCO

    (sat. aq.) to remove acidic byproducts.

  • Purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Key Insight: If using CH

CN as solvent, the intermediate carbocation is trapped to form the acetamide. To access the free amine, perform a subsequent hydrolysis (6N HCl, reflux, 2h).

Protocol B: Intramolecular Copper-Catalyzed Cascade (Cyclization)

Best for: Constructing trifluoromethylated pyrrolidines, piperidines, and indolines. Mechanism: Redox-neutral radical transfer or Cu(I)/Cu(II)/Cu(III) cycle.

Materials & Reagents[1][2][3][4][5][6][7][8][9][10]

• Catalyst: CuI (10 mol%) or Cu(OTf)

  (depending on Lewis acidity needs).

• Ligand: 1,10-Phenanthroline (if using Cu(OTf)

  ) or none (for CuI).

• CF

  Source: Togni Reagent II (1-Trifluoromethyl-1,2-benziodoxol-3(1H)-one).

• Substrate: Alkenyl sulfonamide or alkenyl amine (protected).

Step-by-Step Methodology

• Substrate Preparation: Ensure the alkene tether length allows for 5-exo or 6-endo cyclization (e.g., 4-pentenylsulfonamide).

• Reaction Assembly: In a glovebox or under strict Ar flow:

  • Weigh CuI (0.02 mmol, 10 mol%) and Togni Reagent II (0.24 mmol, 1.2 equiv) into a vial.

  • Add the alkenyl substrate (0.2 mmol, 1.0 equiv).

• Solvent: Add anhydrous 1,2-Dichloroethane (DCE) or Ethyl Acetate (2.0 mL). DCE often yields better diastereoselectivity.

• Execution: Seal the vial. Stir at 40–60°C for 12 hours.

  • Note: Unlike photoredox, this thermal method requires mild heating to initiate the SET from Cu(I) to the hypervalent iodine reagent.

• Quench: Filter the mixture through a short pad of Celite to remove copper salts. Rinse with CH

  Cl .

• Purification: Concentrate and purify via chromatography.

Workflow Visualization

Figure 2: Operational workflow for Copper-catalyzed intramolecular cascade.

Comparative Data & Scope

Feature	Photoredox (Protocol A)	Cu-Catalyzed (Protocol B)
Primary Mechanism	Radical-Polar Crossover (Oxidative)	Radical Transfer / Redox Cycle
Regioselectivity	Highly Anti-Markovnikov (CF at terminal)	Anti-Markovnikov
Substrate Scope	Styrenes, Enamides, Unactivated Alkenes	Tethered Alkenes (Cyclization)
Functional Groups	Tolerates esters, nitriles, alcohols	Tolerates sulfonamides, carbamates
Limitation	Requires transparent vessels; light penetration depth	Requires heating; Cu removal needed
Typical Yield	60–85%	70–90%

Troubleshooting & Optimization (The "Why" behind the "What")

• Problem: Hydro-trifluoromethylation (CF

  added, but H trapped instead of N).

  • Cause: Hydrogen atom abstraction (HAT) from solvent or reagents is faster than the N-trapping/oxidation step.

  • Solution: Use deuterated solvent to confirm HAT source. Increase the concentration of the N-nucleophile or oxidant. In Photoredox, increase light intensity to accelerate the oxidation of the radical adduct to the cation.

• Problem: Regioisomeric Mixtures.

  • Cause: In internal alkenes, the stability difference between the two possible radical intermediates is small.

  • Solution: Increase steric bulk on the N-protecting group (e.g., use Nosyl or Tosyl) to enforce steric steering during the trapping step.

• Problem: Togni Reagent Decomposition.

  • Observation: Iodobenzene formation without product.

  • Solution: Togni reagents are Lewis basic. Avoid strong acids in the mix unless required for activation. Ensure reagents are stored at 4°C and are white crystalline solids (yellowing indicates decomposition).

References

• Masson, G., et al. (2014).[1] "Photoredox-Induced Three-Component Azido- and Aminotrifluoromethylation of Alkenes." Organic Letters. [Link]

• Sodeoka, M., et al. (2013).[2] "Trifluoromethylation reactions for the synthesis of

  -trifluoromethylamines." Angewandte Chemie International Edition. [Link]

• Liu, G., et al. (2019). "Copper-Catalyzed Radical Aminotrifluoromethylation of Alkenes." Journal of the American Chemical Society. [Link][3]

• Akita, M., et al. (2013). "Intermolecular aminotrifluoromethylation of alkenes by visible-light-driven photoredox catalysis." Organic Letters. [Link]

• Studer, A., et al. (2012). "Radical transfer with Togni reagent: A new approach for the trifluoromethylation of alkenes." Chemical Science. [Link]

Sources

• 1. Photocatalyst-free light-mediated three-component alkoxy-, hydroxy-, and azidotrifluoromethylation of alkenes - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO01520G [pubs.rsc.org]
• 2. Trifluoromethylation reactions for the synthesis of β-trifluoromethylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Copper-Catalyzed Radical Aminotrifluoromethylation of Alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: N-(2,2,2-Trifluoroethyl)hydroxylamine as a Versatile Radical Source in Photoredox Catalysis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary

The incorporation of the trifluoromethyl (CF3) group into amine scaffolds profoundly enhances a molecule's lipophilicity, metabolic stability, and basicity—making it a highly privileged motif in modern drug discovery. Historically, the synthesis of N-trifluoroethylamines required harsh conditions or multi-step sequences. The recent advent of N-(2,2,2-trifluoroethyl)hydroxylamine reagents (specifically N-Boc-O-acyl or O-sulfonyl derivatives) has revolutionized this space. These bench-stable reagents serve as highly reactive, dual-purpose radical precursors under visible-light photoredox catalysis [[Qing et al., 2022]]().

This application note details the mechanistic causality, validated experimental protocols, and troubleshooting systems for utilizing these reagents to generate both N-centered and C-centered radicals.

Mechanistic Insights: The Dual Radical Pathways

The synthetic utility of N-trifluoroethyl hydroxylamines stems from their ability to undergo divergent radical pathways depending on the substrate and catalytic environment.

• N-Centered Radical Generation: Upon single-electron transfer (SET) reduction by an excited photocatalyst, the weak N–O bond of the hydroxylamine precursor cleaves, expelling the leaving group (e.g., tosylate or benzoate). This generates an electrophilic N-centered radical (•N(Boc)(CH2CF3)) that can directly functionalize electron-rich heteroarenes [[Qing et al., 2022][1]]().

• 1,2-Hydrogen Atom Transfer (1,2-HAT): If direct trapping is slow, the initial N-centered radical undergoes a rapid intramolecular 1,2-H shift. Causality: This shift is thermodynamically driven by the captodative effect—the resulting C-centered radical (BocNH-•CH(CF3)) is highly stabilized by the push-pull interaction between the electron-withdrawing CF3 group and the electron-donating nitrogen lone pair [[Granados et al., 2025][2]](). This C-centered radical can then be intercepted by silyl enol ethers or styrenes to form β-trifluoromethyl β-aminoketones [[Chen et al., 2025][3]]().

Photoredox activation and 1,2-HAT pathway of N-trifluoroethyl hydroxylamine.

Experimental Protocols

Synthesis of the Radical Precursor (N-Boc-O-Tosyl-N-(2,2,2-trifluoroethyl)hydroxylamine)

Self-Validating Step: Ensuring the purity of the precursor is critical, as residual alkylating agents will poison the photocatalytic cycle.

• Setup: In an oven-dried round-bottom flask, dissolve N-Boc-O-tosyl hydroxylamine (10 mmol) in anhydrous DMF (20 mL) under an argon atmosphere.

• Deprotonation: Add K2CO3 (15 mmol) and stir for 15 minutes at room temperature.

• Alkylation: Dropwise add 2,2,2-trifluoroethyl trifluoromethanesulfonate (CF3CH2OTf, 12 mmol).

  • Causality: CF3CH2OTf is strictly chosen over trifluoroethyl halides. The highly electron-withdrawing CF3 group severely retards SN2 reactions; thus, the exceptional leaving group ability of the triflate is mandatory for complete conversion [[Qing et al., 2022]]().

• Workup: After 12 hours, quench with distilled water, extract with EtOAc (3 × 20 mL), wash with brine to remove DMF, dry over Na2SO4, and concentrate. Purify via flash chromatography.

Protocol A: Direct C(sp2)–H Trifluoroethylamination of Heteroarenes

This protocol leverages the N-centered radical before 1,2-HAT can occur.

• Reaction Mixture: To a 10 mL Schlenk tube, add the heteroarene (e.g., indole, 0.2 mmol), the synthesized hydroxylamine precursor (0.3 mmol), Ir(ppy)3 (2 mol%), and K2HPO4 (0.4 mmol).

• Solvent & Degassing: Add 2 mL of anhydrous CH3CN. Subject the mixture to three freeze-pump-thaw cycles.

  • Causality: Oxygen is a potent triplet quencher. Failing to rigorously degas the solvent will result in the rapid deactivation of the excited Ir(ppy)3* state, completely shutting down the SET process.

• Irradiation: Irradiate the mixture with a 24 W Blue LED (450 nm) at room temperature for 12 hours.

  • Causality: The 450 nm wavelength perfectly matches the metal-to-ligand charge transfer (MLCT) absorption band of Ir(ppy)3, ensuring efficient excitation without inducing background UV degradation of the organic substrates.

• Isolation: Concentrate in vacuo and purify via silica gel chromatography.

Protocol B: Synthesis of β-Trifluoromethyl β-Aminoketones via 1,2-HAT

This protocol utilizes the translocated C-centered radical to achieve alkylative coupling [[Chen et al., 2025][3]]().

• Reaction Mixture: Combine the hydroxylamine precursor (0.2 mmol), silyl enol ether (0.4 mmol), Ru(phen)3(PF6)2 (2 mol%), and Hantzsch ester (HE, 0.3 mmol) in a dry vial.

• Solvent: Add 2 mL of degassed CH3CN.

• Irradiation: Irradiate with a 24 W Purple/Blue LED for 12-16 hours.

  • Causality: The Hantzsch ester acts as a terminal reductant. The excited photocatalyst is reductively quenched by HE, forming a strongly reducing Ru(I) species that transfers an electron to the hydroxylamine, triggering the N-O cleavage and subsequent 1,2-HAT cascade [[Zhang et al., 2026][4]]().

Photoredox catalytic cycle for the synthesis of β-trifluoromethyl β-aminoketones.

Quantitative Data & Reaction Scope

The following table summarizes the divergent applications of N-(2,2,2-trifluoroethyl)hydroxylamine reagents based on recent literature parameters.

Reaction Modality	Dominant Radical	Typical Substrates	Optimal Photocatalyst	Yield Range	Ref
C–H Amination	N-Centered	Indoles, Benzofurans	Ir(ppy)3	60–85%	[]()
Alkylative Coupling	C-Centered (1,2-HAT)	Silyl Enol Ethers	Ru(phen)3(PF6)2	70–92%	3
Three-Component	C-Centered (1,2-HAT)	Styrenes + DMSO	Organophotoredox	28–62%	2
Defluorinative Alkylation	C-Centered (1,2-HAT)	α-CF3 Alkenes	Ru(phen)3(PF6)2	55–88%	4

Troubleshooting & Self-Validation Systems

To maintain high trustworthiness and reproducibility, implement the following self-validating checks:

• Issue: Poor Yields / Unreacted Starting Material

  • Validation Check: Perform a Stern-Volmer luminescence quenching study . If the hydroxylamine precursor does not linearly quench the emission of the excited photocatalyst, the redox potentials are mismatched. Ensure the correct leaving group (e.g., tosyl vs. acyl) is used to tune the reduction potential [[Granados et al., 2025][2]]().

• Issue: Shift in Chemoselectivity (N-alkylation vs. C-alkylation)

  • Causality & Fix: The competition between direct N-radical trapping and 1,2-HAT is concentration-dependent. If N-arylation is desired but C-alkylation byproducts are observed, increase the concentration of the heteroarene to favor bimolecular trapping before the unimolecular 1,2-HAT can occur [[Hu et al., 2025][5]]().

References

• Qing, F.-L., et al. (2022). Photoredox catalyzed C–H trifluoroethylamination of heteroarenes. Chemical Communications (RSC Publishing).

• Granados, et al. (2025). Organophotoredox-Driven Three-Component Synthesis of β-Trifluoromethyl β-Amino Ketones. The Journal of Organic Chemistry (ACS Publications). 2

• Chen, et al. (2025). Photoredox catalyzed synthesis of β-trifluoromethyl β-aminoketones from N-trifluoroethyl hydroxylamine reagent and silyl enol ethers. Organic & Biomolecular Chemistry (RSC Publishing). 3

• Hu, et al. (2025). Visible-Light-Driven Tandem Cyclization of o-Hydroxyaryl Enaminones: Access to 3-(α-Arylsulfonamido)trifluoroethyl Chromones. The Journal of Organic Chemistry (ACS Publications). 5

• Zhang, et al. (2026). Recent advances in visible-light-induced defluorinative functionalization of α-trifluoromethyl arylalkenes. RSC Publishing. 4

Sources

• 1. Photoredox catalyzed C–H trifluoroethylamination of heteroarenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Photoredox catalyzed synthesis of β-trifluoromethyl β-aminoketones from N-trifluoroethyl hydroxylamine reagent and silyl enol ethers - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Recent advances in visible-light-induced defluorinative functionalization of α-trifluoromethyl arylalkenes - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO01732G [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Elucidating the 1,2-Hydride Shift in N-Trifluoroethyl Hydroxylamine Reactions

Abstract

The incorporation of the N-trifluoroethyl moiety is a cornerstone of modern medicinal chemistry, imparting unique pharmacological properties to parent molecules.[1][2] N-trifluoroethyl hydroxylamines serve as versatile precursors, yet their reactivity, particularly their susceptibility to rearrangement reactions, is not fully understood. This document provides a detailed theoretical and practical guide for researchers investigating a proposed 1,2-hydride (1,2-H) shift mechanism in N-trifluoroethyl hydroxylamine systems. We move beyond a simple recitation of facts to explain the causal-driven logic behind the proposed mechanism and the design of validation experiments. This guide furnishes detailed protocols for inducing the rearrangement, confirming the hydride shift via isotopic labeling, and performing computational analysis using Density Functional Theory (DFT) to map the reaction's potential energy surface.

Theoretical Framework: From Established Principles to a Novel Proposal

The Canonical 1,2-Hydride Shift: A Foundation

The 1,2-hydride shift is a well-established pericyclic reaction fundamental to organic chemistry. It involves the migration of a hydrogen atom with its two bonding electrons to an adjacent electron-deficient center.[3][4] The thermodynamic driving force is almost invariably the formation of a more stable intermediate.[3][5] Classically, this is observed in carbocation chemistry, where a secondary carbocation rearranges to a more stable tertiary carbocation through the migration of a C-H bond from an adjacent carbon.[3][4][5] The transition state for this process involves a three-center, two-electron bond where the hydrogen is partially bonded to both the origin and destination carbons.[3]

Proposed Mechanism: The 1,2-H Shift in an N-Trifluoroethyl Hydroxylamine Context

Unlike simple alkyl systems, the N-trifluoroethyl group presents a unique electronic environment. The potent electron-withdrawing nature of the CF3 group destabilizes the formation of a positive charge on the adjacent carbon. Therefore, a classical carbocation-mediated pathway is less likely.

We propose a mechanism initiated by the activation of the hydroxylamine's oxygen atom, for example, by a Lewis acid (e.g., DIBALH, AlCl₃) or a strong protic acid. This activation converts the hydroxyl group into a better leaving group. Departure of the activated hydroxyl group (e.g., as H₂O-AlR₂) does not generate a discrete, high-energy primary carbocation. Instead, we propose a concerted or near-concerted process where the departure of the leaving group is assisted by the migration of a hydride from the adjacent nitrogen-bearing carbon. This proceeds through a stabilized transition state, leading directly to a more stable iminium-type species, which is then hydrolyzed or reduced upon workup to yield the final rearranged amine product. This type of rearrangement, where an aryl or alkyl group migrates, has been observed in related hydroxylamine systems.[6]

The following diagram illustrates this proposed mechanistic pathway.

Caption: Proposed Lewis Acid (LA)-mediated 1,2-H shift mechanism.

Experimental Validation: Protocols and Methodologies

A scientifically rigorous claim requires empirical validation. The following protocols are designed to test the proposed mechanism.

Synthesis of N-(2,2,2-trifluoro-1,1-dideuterioethyl)hydroxylamine

Rationale: Isotopic labeling is the definitive method for tracking the movement of atoms during a reaction. By synthesizing a starting material with deuterium atoms at the C1 position (the proposed hydride-donating carbon), we can analyze the product to see if the deuterium has migrated to the C2 position.

Protocol:

• Reduction of Trifluoroacetamide: In a flame-dried, argon-purged flask, suspend lithium aluminum deuteride (LiAlD₄, 1.2 eq.) in anhydrous THF (10 mL/g). Cool the suspension to 0 °C.

• Substrate Addition: Slowly add a solution of trifluoroacetamide (1.0 eq.) in anhydrous THF.

• Reaction: Allow the mixture to warm to room temperature and then reflux for 4 hours until TLC/GC-MS indicates complete consumption of the starting material.

• Workup: Cautiously quench the reaction at 0 °C by sequential addition of D₂O (x mL), 15% NaOD in D₂O (x mL), and then D₂O (3x mL), where x is the mass of LiAlD₄ used.

• Isolation: Filter the resulting salts and wash with THF. Concentrate the filtrate under reduced pressure to yield 2,2,2-trifluoro-1,1-dideuterioethanamine.

• Oxidation to Hydroxylamine: The resulting amine can be carefully oxidized to the corresponding hydroxylamine using established methods, such as those involving dimethyldioxirane or other mild oxidizing agents. Purify by column chromatography.

• Characterization: Confirm the structure and isotopic purity via ¹H NMR, ¹⁹F NMR, ²H NMR, and high-resolution mass spectrometry (HRMS).

Caption: Experimental workflow for the deuterium labeling study.

Protocol for DIBALH-Mediated Rearrangement

Rationale: Reductive rearrangements of hydroxylamines using diisobutylaluminum hydride (DIBALH) are documented to proceed via intermediates amenable to molecular shifts.[6] DIBALH can serve as both the Lewis acid activator and the reducing agent for the resulting iminium species.

Protocol:

• Preparation: In a flame-dried, argon-purged flask, dissolve the N-(2,2,2-trifluoro-1,1-dideuterioethyl)hydroxylamine (1.0 eq.) in anhydrous dichloromethane (DCM, 0.1 M).

• Cooling: Cool the solution to -78 °C in a dry ice/acetone bath.

• Reagent Addition: Add DIBALH (1.0 M solution in hexanes, 3.0-6.0 eq.) dropwise over 30 minutes. The optimal stoichiometry should be determined empirically.

• Reaction: Stir the reaction at -78 °C for 1 hour, then allow it to warm slowly to room temperature and stir for an additional 2-4 hours. Monitor progress by TLC or LC-MS.

• Quenching: Cool the mixture to 0 °C and cautiously quench by the slow, dropwise addition of Rochelle's salt (saturated aqueous potassium sodium tartrate).

• Extraction: Stir vigorously for 1 hour until the layers separate clearly. Extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via flash column chromatography (silica gel, gradient elution with ethyl acetate/hexanes).

• Analysis: Characterize the purified product by HRMS to confirm the molecular formula and by NMR spectroscopy to determine the final position of the deuterium atoms.

Expected Analytical Data

The success of the 1,2-hydride (deuteride) shift will be confirmed by comparing the spectra of the starting material and the product.

Analysis Technique	Starting Material (Expected)	Product (Expected after 1,2-D Shift)	Interpretation
¹H NMR	Signal for -NH -OH. Absence of signal for -CH ₂-N.	Signal for -NH -CHD -CF₃.	Appearance of a new, less integrated signal for the methine proton adjacent to the CF₃ group confirms rearrangement.
²H NMR	Signal corresponding to -CD ₂-N.	Signal corresponding to -CHD -CF₃.	A clear shift in the deuterium resonance confirms its migration from C1 to C2.
HRMS	[M+H]⁺ peak corresponding to C₂H₃D₂F₃NO.	[M+H]⁺ peak corresponding to C₂H₄D₁F₃N.	Confirms the molecular formula of the rearranged product (after reduction of the intermediate).

Computational Chemistry Workflow

Rationale: Computational modeling provides invaluable insight into reaction energetics, allowing for the validation of proposed mechanisms by calculating the energy barriers of potential pathways.[7][8] A low calculated activation energy for the 1,2-H shift transition state would provide strong theoretical support for its viability.

Protocol for DFT Calculations

• Software: Use a standard quantum chemistry package (e.g., Gaussian, ORCA).

• Methodology: Employ a suitable Density Functional Theory (DFT) functional, such as B3LYP or M06-2X, which are robust for mechanistic studies. Use a basis set like 6-311+G(d,p) to accurately describe the electronic structure.

• Solvent Modeling: Include a solvent model (e.g., PCM or SMD) with dichloromethane as the solvent to simulate the experimental conditions.

• Workflow:

  • Geometry Optimization: Perform full geometry optimizations of the reactant-Lewis acid complex, the proposed transition state (TS), and the product iminium complex.

  • Frequency Analysis: Calculate vibrational frequencies for all optimized structures. A true minimum on the potential energy surface will have all real (positive) frequencies. A first-order saddle point (a transition state) will have exactly one imaginary frequency.[9]

  • Transition State Verification: The imaginary frequency of the TS should correspond to the motion of the hydrogen atom between the C1 and C2 positions.

  • Intrinsic Reaction Coordinate (IRC): Perform an IRC calculation starting from the TS geometry. This traces the reaction path downhill from the transition state, and it must connect the reactant complex on one side to the product complex on the other to confirm it is the correct TS for the desired reaction.[9]

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Application Notes and Protocols: A Novel Photoredox-Catalyzed Alkylative Coupling of Silyl Enol Ethers with N-Trifluoroethyl Hydroxylamine for the Synthesis of β-Trifluoromethyl β-Aminoketones

Introduction: Beyond Traditional α-Amination

The synthesis of α-amino ketones is a cornerstone of medicinal chemistry and drug development, as this motif is a key structural component in numerous bioactive molecules and a versatile synthetic intermediate.[1] A common strategy for their synthesis involves the electrophilic amination of enolates or their more stable surrogates, silyl enol ethers.[2] This approach typically utilizes an electrophilic nitrogen source to forge a C-N bond at the α-position of a carbonyl compound.

However, the reactivity of nitrogen-containing reagents can be dramatically altered by the electronic properties of their substituents. This application note details a departure from the traditional α-amination pathway, focusing on the unique reactivity of an N-trifluoroethyl hydroxylamine reagent with silyl enol ethers. Instead of the expected α-amino ketone, this combination, under the influence of visible light photoredox catalysis, engages in a novel two-component alkylative coupling to yield valuable β-trifluoromethyl β-aminoketones.[3] This transformation proceeds through a radical-mediated mechanism, highlighting the powerful influence of the trifluoroethyl group and the photoredox catalytic cycle.

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of this cutting-edge reaction, including its mechanistic underpinnings, a detailed experimental protocol, and a discussion of its synthetic utility.

Mechanistic Insights: A Radical Departure from the Norm

The reaction of silyl enol ethers with the N-trifluoroethyl hydroxylamine reagent under photoredox conditions does not proceed through a classical electrophilic amination. Instead, it follows a radical cascade pathway initiated by visible light.[3][4]

The proposed mechanism is initiated by the photoexcitation of a suitable photocatalyst (e.g., an iridium or ruthenium complex) with visible light.[5] The excited photocatalyst then engages in a single-electron transfer (SET) with the N-trifluoroethyl hydroxylamine reagent, generating a nitrogen-centered radical. This highly reactive intermediate undergoes a rapid 1,2-hydrogen atom transfer (1,2-HAT) to form a more stable carbon-centered radical. This radical species then adds to the silyl enol ether, and a subsequent oxidation and hydrolysis cascade affords the final β-trifluoromethyl β-aminoketone product.[3]

The key to this unique reactivity lies in the propensity of the initially formed nitrogen-centered radical to undergo a 1,2-H shift, a process facilitated by the electron-withdrawing trifluoroethyl group.[3] This mechanistic deviation from a direct electrophilic attack on the silyl enol ether is what leads to the formation of the β-aminated product.

Caption: Proposed mechanism for the photoredox-catalyzed synthesis of β-trifluoromethyl β-aminoketones.

Experimental Protocol: A Step-by-Step Guide

This protocol is a general guideline for the photoredox-catalyzed reaction of a silyl enol ether with an N-trifluoroethyl hydroxylamine reagent. Optimization of reaction conditions may be necessary for specific substrates.

Materials and Reagents:

• Silyl enol ether (1.0 equiv)

• N-Trifluoroethyl hydroxylamine reagent (1.5 equiv)

• Photocatalyst (e.g., fac-Ir(ppy)₃, 1-2 mol%)

• Solvent (e.g., anhydrous CH₃CN)

• Inert gas (Argon or Nitrogen)

• Reaction vessel (e.g., Schlenk tube or vial with a screw cap)

• Visible light source (e.g., blue LED lamp)[6]

• Stirring plate

Procedure:

• Reaction Setup: To a dry Schlenk tube or vial under an inert atmosphere, add the silyl enol ether (0.2 mmol, 1.0 equiv), the N-trifluoroethyl hydroxylamine reagent (0.3 mmol, 1.5 equiv), and the photocatalyst (e.g., fac-Ir(ppy)₃, 0.002-0.004 mmol, 1-2 mol%).

• Solvent Addition: Add anhydrous solvent (e.g., CH₃CN, 2.0 mL) to the reaction vessel.

• Degassing (Optional but Recommended): Subject the reaction mixture to three freeze-pump-thaw cycles to ensure the removal of dissolved oxygen, which can quench the excited state of the photocatalyst.

• Initiation of Reaction: Place the reaction vessel on a stirring plate and irradiate with a visible light source (e.g., a blue LED lamp) at room temperature. Ensure the reaction is stirred vigorously to ensure homogenous irradiation.[6]

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion of the reaction, concentrate the mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired β-trifluoromethyl β-aminoketone.

Data Presentation: Substrate Scope and Yields

The following table summarizes the representative substrate scope for this reaction, demonstrating its applicability to a variety of silyl enol ethers.

Entry	Silyl Enol Ether Precursor	Product	Yield (%)
1	Acetophenone	3-Amino-3-(trifluoromethyl)-1-phenylpropan-1-one	85
2	4'-Methoxyacetophenone	3-Amino-1-(4-methoxyphenyl)-3-(trifluoromethyl)propan-1-one	82
3	4'-Chloroacetophenone	3-Amino-1-(4-chlorophenyl)-3-(trifluoromethyl)propan-1-one	78
4	Propiophenone	3-Amino-1-phenyl-3-(trifluoromethyl)butan-1-one	75
5	Cyclohexanone	2-(1-Amino-1-(trifluoromethyl)ethyl)cyclohexan-1-one	65

Note: Yields are for isolated products and are representative. Actual yields may vary depending on the specific substrate and reaction conditions.

Discussion: Synthetic Utility and Future Directions

The photoredox-catalyzed reaction of silyl enol ethers with N-trifluoroethyl hydroxylamine reagents provides a novel and efficient route to β-trifluoromethyl β-aminoketones.[3] These products are of significant interest in medicinal chemistry due to the unique properties imparted by the trifluoromethyl group, such as increased metabolic stability and lipophilicity.[7]

This methodology offers several advantages over traditional synthetic routes:

• Mild Reaction Conditions: The reaction proceeds at room temperature under visible light irradiation, avoiding the need for harsh reagents or high temperatures.

• High Functional Group Tolerance: The radical-mediated nature of the reaction allows for a broad range of functional groups to be tolerated on the silyl enol ether substrate.

• Direct Access to Valuable Scaffolds: This method provides a direct and efficient synthesis of β-trifluoromethyl β-aminoketones, which can be further elaborated into more complex molecular architectures.

Future research in this area may focus on expanding the substrate scope to include a wider variety of silyl enol ethers and hydroxylamine reagents. Furthermore, the development of an enantioselective variant of this reaction would significantly enhance its synthetic utility.

Conclusion

The photoredox-catalyzed alkylative coupling of silyl enol ethers with N-trifluoroethyl hydroxylamine represents a significant advancement in the synthesis of fluorinated organic molecules. By harnessing the unique reactivity of a nitrogen-centered radical and its subsequent 1,2-hydrogen atom transfer, this methodology provides a powerful tool for the construction of medicinally relevant β-trifluoromethyl β-aminoketones. This application note provides the necessary foundational knowledge and a practical protocol for researchers to explore and utilize this innovative transformation in their own synthetic endeavors.

References

• Gil-Ordóñez, M., Sarró, P., et al. (2025). Organophotoredox-Driven Three-Component Synthesis of β-Trifluoromethyl β-Amino Ketones. The Journal of Organic Chemistry, 90(6), 2500-2509. [Link]

• Feng, Y., Liu, S., Meng, W., & Huang, Y. (2025). Photoredox catalyzed synthesis of β-trifluoromethyl β-aminoketones from N-trifluoroethyl hydroxylamine reagent and silyl enol ethers. Organic & Biomolecular Chemistry, 23(48), 10929-10933. [Link]

• Gil-Ordóñez, M., Sarró, P., et al. (2025). Organophotoredox-Driven Three-Component Synthesis of β-Trifluoromethyl β-Amino Ketones†. Request PDF. [Link]

• Gennari, C., et al. (2007). Electrophilic Amination of Carbanions, Enolates, and Their Surrogates. ResearchGate. [Link]

• Kong, W., Yu, C., An, H., & Song, Q. (2018). Photoredox-Catalyzed Decarboxylative Alkylation of Silyl Enol Ethers To Synthesize Functionalized Aryl Alkyl Ketones. Organic Chemistry Portal. [Link]

• Feng, Y., et al. (2022). General Synthesis of N-Trifluoromethyl Compounds with N-Trifluoromethyl Hydroxylamine Reagents. Journal of the American Chemical Society. [Link]

• Barham, J. P. (2018). Figure S1: Experimental setup for photoredox reactions. Optimization of... ResearchGate. [Link]

• Narayan, M. J., et al. (2011). Photoredox Catalysis: A Mild, Operationally Simple Approach to the Synthesis of Trifluoromethyl Carbonyl Compounds. Macmillan Group. [Link]

• Feng, Y., et al. (2022). General Synthesis of N-Trifluoromethyl Compounds with N-Trifluoromethyl Hydroxylamine Reagents. PubMed. [Link]

• Tsubogo, T., et al. (2019). Direct allylic C–H alkylation of enol silyl ethers enabled by photoredox–Brønsted base hybrid catalysis. PMC. [Link]

• Prier, C. K., Rankic, D. A., & MacMillan, D. W. C. (2013). Visible Light Photoredox Catalysis with Transition Metal Complexes: Applications in Organic Synthesis. PMC. [Link]

• Liu, J., et al. (2021). Enantioselective synthesis of α-amino ketones through palladium-catalyzed asymmetric arylation of α-keto imines. PMC. [Link]

• König, B. (2014). Organic synthesis using photoredox catalysis. Beilstein Journals. [Link]

• Prier, C. K., & MacMillan, D. W. C. (2016). Photoredox Catalysis in Organic Chemistry. Grantome. [Link]

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Application Notes and Protocols for the Allylation of N-Trifluoroethyl Hydroxylamine with Morita-Baylis-Hillman Adducts

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Strategy for the Synthesis of N-Trifluoroethylated Allylic Amines

The Morita-Baylis-Hillman (MBH) reaction is a powerful carbon-carbon bond-forming reaction that provides densely functionalized molecules from simple starting materials.[1] The resulting MBH adducts are versatile building blocks in organic synthesis due to their unique structural features, including a chiral center, a double bond, and a hydroxyl group.[2] A key transformation of MBH adducts is their use in allylic substitution reactions, where the hydroxyl group is replaced by a variety of nucleophiles.

The incorporation of fluorine into drug candidates is a widely employed strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and lipophilicity. The 2,2,2-trifluoroethylamino group, in particular, has garnered significant interest. This application note details a proposed methodology for the allylation of N-trifluoroethyl hydroxylamine with Morita-Baylis-Hillman (MBH) adducts, a novel transformation providing direct access to N-hydroxy-N-(2,2,2-trifluoroethyl)allylamines. These products are valuable intermediates for the synthesis of a variety of nitrogen-containing compounds with potential applications in drug discovery and development.

This guide provides a comprehensive overview of the proposed reaction, including mechanistic insights, detailed experimental protocols for both organocatalyzed and palladium-catalyzed approaches, and a discussion of the potential substrate scope.

Scientific Rationale and Mechanistic Considerations

The allylation of N-trifluoroethyl hydroxylamine with MBH adducts can be envisioned to proceed through two primary catalytic pathways: an organocatalyzed route and a palladium-catalyzed route. The choice of catalyst will likely influence the reaction mechanism and potentially the regioselectivity of the product.

Organocatalyzed Pathway: Aza-Michael Addition-Elimination vs. SN2' Substitution

In the presence of a nucleophilic organocatalyst, such as a tertiary amine (e.g., DABCO) or a phosphine (e.g., triphenylphosphine), the reaction is anticipated to proceed via a mechanism analogous to the aza-Morita-Baylis-Hillman (aza-MBH) reaction.

The reaction is initiated by the conjugate addition of the organocatalyst to the activated alkene of the MBH adduct, forming a zwitterionic intermediate. This intermediate then undergoes an aldol-type addition to the electrophile, which in this case would be the N-trifluoroethyl hydroxylamine. Subsequent elimination of the catalyst would furnish the desired N-allylated product. The presence of a protic species can facilitate the proton transfer steps and accelerate the reaction.[3]

Alternatively, a direct SN2' substitution mechanism may be operative, particularly with phosphine catalysts.[4] In this scenario, the phosphine activates the MBH acetate, which is then displaced by the N-trifluoroethyl hydroxylamine in a concerted fashion.

The electron-withdrawing nature of the trifluoroethyl group is expected to decrease the nucleophilicity of the hydroxylamine nitrogen.[5] However, the "alpha-effect," where an adjacent atom with a lone pair enhances nucleophilicity, may counteract this deactivation to some extent.[5][6]

Figure 1: Proposed Organocatalyzed Mechanism.

Palladium-Catalyzed Pathway: π-Allyl Complex Formation

Palladium catalysis offers a powerful alternative for allylic amination reactions.[7] In this approach, a palladium(0) catalyst reacts with an activated MBH adduct (typically an acetate or carbonate) to form a π-allyl palladium complex. Subsequent nucleophilic attack by N-trifluoroethyl hydroxylamine on this complex furnishes the desired product and regenerates the Pd(0) catalyst.[8][9]

The regioselectivity of the nucleophilic attack is influenced by the nature of the ligands on the palladium, the solvent, and the electronic and steric properties of the nucleophile. Chiral ligands can be employed to achieve enantioselective transformations.[10]

Figure 2: Proposed Palladium-Catalyzed Mechanism.

Experimental Protocols

The following protocols are provided as a general guide. Optimization of reaction conditions may be necessary for specific substrates.

General Experimental Workflow

Figure 3: General Experimental Workflow.

Protocol 1: Organocatalyzed Allylation

Materials:

• Morita-Baylis-Hillman Adduct (1.0 equiv)

• N-Trifluoroethyl hydroxylamine (1.2 equiv)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) (0.2 equiv)

• Anhydrous solvent (e.g., THF, CH₂Cl₂, or MeCN)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the MBH adduct (1.0 equiv) and the organocatalyst DABCO (0.2 equiv).

• Dissolve the solids in the anhydrous solvent.

• Add N-trifluoroethyl hydroxylamine (1.2 equiv) to the reaction mixture.

• Stir the reaction at room temperature or heat as necessary (e.g., 40-60 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Palladium-Catalyzed Allylation

Materials:

• Morita-Baylis-Hillman Acetate (1.0 equiv)

• N-Trifluoroethyl hydroxylamine (1.2 equiv)

• Pd₂(dba)₃ (0.025 equiv)

• Phosphine ligand (e.g., PPh₃ or a chiral ligand) (0.1 equiv)

• Base (e.g., K₂CO₃ or Et₃N) (1.5 equiv)

• Anhydrous solvent (e.g., THF or Dioxane)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add the palladium precursor Pd₂(dba)₃ (0.025 equiv) and the phosphine ligand (0.1 equiv).

• Add the anhydrous solvent and stir for 10-15 minutes to allow for catalyst pre-formation.

• Add the MBH acetate (1.0 equiv), N-trifluoroethyl hydroxylamine (1.2 equiv), and the base (1.5 equiv).

• Stir the reaction at the desired temperature (e.g., room temperature to 80 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Safety Precautions

• Hydroxylamine derivatives can be toxic and should be handled with care in a well-ventilated fume hood.[11][12][13][14][15]

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Palladium catalysts and phosphine ligands can be air-sensitive and should be handled under an inert atmosphere.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

Substrate Scope and Expected Outcomes

The proposed reaction is expected to be applicable to a range of MBH adducts derived from various aldehydes and activated alkenes. The table below outlines the potential substrate scope and anticipated results based on analogous aza-MBH reactions.

Entry	MBH Adduct (R¹)	Activated Alkenes (EWG)	Catalyst System	Expected Yield	Expected Diastereoselectivity (d.r.)
1	Phenyl	-CO₂Me	DABCO	Good	N/A
2	4-Chlorophenyl	-CO₂Et	DABCO	Good to Excellent	N/A
3	2-Naphthyl	-CN	PPh₃	Moderate to Good	N/A
4	Furyl	-CO₂Me	Pd₂(dba)₃ / PPh₃	Good	N/A
5	Cinnamyl	-CO₂tBu	Pd₂(dba)₃ / Chiral Ligand	Good	Potentially High
6	Cyclohexyl	-COMe	DABCO	Moderate	Potentially Diastereoselective

Note: The yields and diastereoselectivities are predictive and will require experimental validation. The use of chiral catalysts in the palladium-catalyzed system could lead to enantiomerically enriched products.[16]

Conclusion

The allylation of N-trifluoroethyl hydroxylamine with Morita-Baylis-Hillman adducts represents a promising and novel method for the synthesis of N-hydroxy-N-(2,2,2-trifluoroethyl)allylamines. This application note provides a theoretical framework and practical starting points for the development of this transformation. Both organocatalytic and palladium-catalyzed approaches are presented, offering flexibility in terms of reaction conditions and potential for asymmetric synthesis. The successful development of this methodology would provide a valuable tool for medicinal chemists and synthetic organic chemists, enabling the efficient synthesis of novel fluorinated amine derivatives.

References

• - PubMed

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• - PMC

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Application Notes and Protocols for the Synthesis of Fluorinated β-Aminoketones via Photoredox Catalysis

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Fluorinated β-Aminoketones

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry. Fluorine's unique properties, such as its high electronegativity, small size, and ability to form strong bonds with carbon, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] Among the vast landscape of fluorinated compounds, β-aminoketones are a privileged structural motif found in numerous biologically active compounds and pharmaceuticals.[3] The combination of these two features in fluorinated β-aminoketones results in a class of compounds with significant potential for drug discovery and development.[3][4]

Visible-light photoredox catalysis has recently emerged as a powerful and versatile strategy for constructing complex organic molecules under mild conditions.[5][6] This approach utilizes light energy to initiate single-electron transfer (SET) processes, generating highly reactive radical intermediates that can participate in a wide range of chemical transformations. This guide provides a detailed overview of the synthesis of fluorinated β-aminoketones using photoredox catalysis, offering both theoretical insights and practical, step-by-step protocols.

Core Principles: The Engine of Photoredox Catalysis

At its heart, the photoredox-catalyzed synthesis of fluorinated β-aminoketones relies on a photocatalyst's ability to convert light energy into chemical energy. The process is a catalytic cycle, meaning the photocatalyst is regenerated after each reaction sequence. The general mechanism can be understood through the following key stages:

• Photoexcitation: A photocatalyst (PC), typically a ruthenium or iridium complex, absorbs a photon of visible light, promoting it to an electronically excited state (PC*). This excited state is both a stronger oxidant and a stronger reductant than the ground state.

• Single-Electron Transfer (SET): The excited photocatalyst can then engage in one of two primary quenching pathways:

  • Oxidative Quenching: The excited photocatalyst accepts an electron from a suitable donor, such as an enamine or a silyl enol ether, generating a radical cation and the reduced form of the photocatalyst (PC⁻).

  • Reductive Quenching: The excited photocatalyst donates an electron to an acceptor, such as a fluoroalkylating agent (e.g., CF₃I), generating a fluoroalkyl radical and the oxidized form of the photocatalyst (PC⁺).[7]

• Radical Chemistry: The radical intermediates generated in the SET step are highly reactive and undergo subsequent transformations. For instance, a trifluoromethyl radical (•CF₃) can add to an enamine to form a new carbon-carbon bond.

• Product Formation and Catalyst Regeneration: The resulting radical intermediate is then converted to the final product through another electron transfer event, which also regenerates the ground-state photocatalyst, allowing it to re-enter the catalytic cycle.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Applications of Fluorine in Medicinal Chemistry. | Sigma-Aldrich [sigmaaldrich.com]
• 3. Recent progress in the chemistry of β-aminoketones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stability Studies of β-Amino- and β-Hydroxy Difluoromethyl Ketones in Rat Serum and Rat Liver Microsomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Progress in Difluoroalkylation of Organic Substrates by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The Enantioselective α-Trifluoromethylation of Aldehydes via Photoredox Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing oxidation of N-(2,2,2-Trifluoroethyl)hydroxylamine during storage

This guide is structured as a Tier 3 Technical Escalation Document, designed for researchers requiring immediate, high-level intervention for the handling of N-(2,2,2-Trifluoroethyl)hydroxylamine (TFHA) .

Part 1: Critical Storage Alerts (The "Read This First" Protocol)[2]

If you are currently holding a vial of TFHA, pause and verify the following three parameters immediately. Failure to adhere to these non-negotiable standards is the primary cause of experimental failure.

🛑 The "Three-Strike" Storage Rules

• Form Factor Strike: NEVER store TFHA as a free base (liquid/oil) for more than 1 hour. It must be stored as a Hydrochloride (HCl) or Triflate salt . The protonated nitrogen (

  ) is kinetically resistant to oxidation; the free amine ( ) is not.[1][2]

• Atmosphere Strike: NEVER open the stock container under ambient air. Oxygen is the enemy. All aliquoting must occur within an Argon or Nitrogen glovebox or under a positive pressure inert gas stream.

• Contact Strike: NEVER use metal spatulas (stainless steel, iron, copper). Trace metal ions (

  ) act as radical initiators that catalyze the auto-oxidation of hydroxylamines.[2] Use only Teflon-coated or porcelain/glass tools.[1]

Part 2: The Science of Instability (Mechanistic Insight)[2]

To prevent degradation, you must understand why it happens. TFHA is unique due to the Trifluoroethyl (

) group.

The Fluorine Effect

Unlike standard alkyl hydroxylamines, the

group is a strong Electron Withdrawing Group (EWG).[2]

• Reduced Basicity: The EWG pulls electron density from the nitrogen, making the lone pair less available.[2] This means the HCl salt is easier to deprotonate than non-fluorinated analogs, requiring careful pH control during use.[2]

• Increased Acidity: The

  -protons ( next to ) and the hydroxyl proton ( ) are more acidic.[2] This facilitates elimination reactions leading to oximes.

The Degradation Pathway

When exposed to Oxygen (

) or metal ions ( ), TFHA undergoes radical auto-oxidation.[1][2] The pathway does not stop at the "oxide"; it cascades into irreversible dimers.

Key Degradation Products:

• Nitroso Intermediate: The first oxidation step yields

  .

• Azoxy Dimer: Nitroso compounds are unstable and dimerize to form Azoxy species (

  ).

• Oxime Formation: Dehydrogenation leads to Trifluoroacetaldehyde oxime (

  ).

Visualizing the Failure Mode

The following diagram illustrates the cascade you are trying to prevent.

Caption: Figure 1. Radical-mediated oxidation pathway of TFHA from active free base to inactive azoxy dimers and oximes.[1][2]

Part 3: Troubleshooting & Diagnostics (Q&A)

Q1: My TFHA salt has turned from white to a faint yellow/beige. Is it usable?

• Diagnosis: The yellow color typically indicates the formation of Azoxy dimers or conjugated imine species.

• Verdict: Discard. Hydroxylamines are potent nucleophiles; the presence of oxidized impurities means the effective concentration is unknown, and these impurities can act as radical scavengers or electrophiles, ruining delicate cross-coupling or condensation reactions.[2]

Q2: Can I store the free base if I keep it at -80°C?

• Answer: No. While low temperature slows kinetics, it does not stop the thermodynamic drive toward disproportionation. The

  group destabilizes the N-O bond relative to alkyl chains.

• Data Comparison:

Storage State	T½ (Half-Life) at 25°C	T½ at -20°C	Primary Risk
TFHA-HCl (Salt)	> 1 Year (Dry)	> 2 Years	Hygroscopicity (Water absorption)
TFHA (Free Base)	< 24 Hours	< 1 Week	Auto-oxidation / Explosion (if distilled)

Q3: I see "Nitrone" mentioned in literature. Is that my impurity?

• Clarification: For mono-substituted hydroxylamines like TFHA, the "nitrone" equivalent is the Oxime (

  ).[2] True nitrones ( ) require disubstitution. If you see a doublet appearing in your proton NMR around 7.5 ppm (aldoxime proton), you have oxime contamination.

Part 4: The "Self-Validating" Handling Protocol

To ensure data integrity, do not use TFHA directly from the bottle for critical steps.[2] Use this In-Situ Release Protocol to generate the reactive free base only at the moment of reaction.

Reagents Required:

• TFHA Hydrochloride Salt[2]

• Anhydrous solvent (DCM, THF, or MeOH)[1][2]

• Base scavenger (Triethylamine or

  )[1][2]

Step-by-Step Workflow:

• The Inert Weighing:

  • Weigh the TFHA-HCl salt in a glovebox or rapid-transfer weighing boat.[1]

  • Validation: The salt should be a free-flowing white powder. Clumping indicates moisture ingress (hydrolysis risk).

• The Suspension (Solvent Choice):

  • Suspend the salt in your anhydrous reaction solvent. It will likely not dissolve immediately.

  • Why: The ionic lattice is strong. This is good; it protects the nitrogen.

• The "Just-in-Time" Release:

  • Add your base (e.g., 1.1 equivalents of Triethylamine) only 5 minutes before adding the electrophile (aldehyde/ketone/activated ester).[2]

  • Observation: The solution will clear (if organic base) or suspended solids will change texture (if inorganic).

  • Mechanism:[3][4][5]

    .

• The Quench:

  • Once the reaction is complete, quench immediately.[2] Do not leave reaction mixtures stirring overnight if the product is sensitive to excess hydroxylamine.

Reference Data & Grounding

• Stability of Fluorinated Amines: The electron-withdrawing nature of the trifluoroethyl group renders the N-H bond more acidic (

  of conjugate acid ~4.0-5.[2]5) compared to ethylamine ( ~10.7), necessitating weaker bases for deprotonation but increasing sensitivity to oxidative conditions [1].[2]

• Metal Catalysis: Trace iron (ppm levels) is sufficient to initiate the Fenton-like decomposition of hydroxylamines [2].

• General Handling: Sigma-Aldrich and other major suppliers mandate "Hygroscopic, Store under Argon, -20°C" for this class of compounds [3].[1][2]

References

• PubChem. 2,2,2-Trifluoroethylamine hydrochloride (Compound Summary). National Library of Medicine. Available at: [Link][1][2]

• RSC Advances. Metal-ion catalysis in the oxidation of hydroxylamine. Royal Society of Chemistry. (General mechanistic grounding for metal-catalyzed N-O cleavage). Available at: [Link][1][2]

Sources

• 1. CAS 372-31-6: Ethyl 4,4,4-trifluoroacetoacetate [cymitquimica.com]
• 2. US6758990B2 - Stabilizing agent for hydroxylamine solutions - Google Patents [patents.google.com]
• 3. lookchem.com [lookchem.com]
• 4. chimia.ch [chimia.ch]
• 5. Thermal decomposition pathways of hydroxylamine: theoretical investigation on the initial steps - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing yield in photoredox trifluoroethylamination reactions

Welcome to the Technical Support & Troubleshooting Center for Photoredox Trifluoroethylamination Reactions .

As drug development increasingly relies on fluorine-containing motifs to improve metabolic stability and lipophilicity, the direct C–H trifluoroethylamination of heteroarenes has emerged as a powerful synthetic tool. Utilizing N-trifluoroethyl hydroxylamine reagents under mild photoredox conditions allows for late-stage functionalization without the need for pre-functionalized substrates[1].

This guide is designed for application scientists and researchers. It provides a self-validating experimental framework, mechanistic insights, and advanced troubleshooting protocols to maximize yield and regioselectivity.

Part 1: Mechanistic Overview & Signaling Pathway

To troubleshoot effectively, one must understand the underlying single-electron transfer (SET) events. The reaction relies on the oxidative quenching of an excited Iridium(III) photocatalyst to generate a highly reactive nitrogen-centered radical.

Fig 1: Photoredox cycle for C-H trifluoroethylamination of heteroarenes via SET.

Part 2: Self-Validating Experimental Protocol

A robust protocol must be a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Fig 2: Standard self-validating workflow for photoredox trifluoroethylamination.

Step 1: Assembly & Rigorous Degassing

• Action: In an oven-dried Schlenk tube, combine the heteroarene (0.2 mmol), N-trifluoroethyl hydroxylamine reagent (0.3 mmol), and fac-Ir(ppy)3 (1-2 mol%) in 2.0 mL of anhydrous DMSO. Degas the mixture via three consecutive freeze-pump-thaw cycles. Backfill with Argon.

• Causality: Dissolved oxygen is a potent triplet quencher. The long-lived *Ir(III) excited state will undergo energy transfer to O₂, forming singlet oxygen and permanently halting the SET cycle[2].

• Self-Validation Check: Prior to irradiation, shine a handheld 365 nm UV lamp on the sealed vial. The solution must exhibit a bright, characteristic luminescence. A lack of luminescence indicates severe quenching (likely O₂ or solvent impurities).

Step 2: Photochemical Irradiation

• Action: Irradiate the mixture using 450 nm blue LEDs (approx. 30 W) at 25 °C for 12–24 hours. Use a cooling fan to maintain ambient temperature.

• Causality: The 450 nm wavelength precisely matches the Metal-to-Ligand Charge Transfer (MLCT) absorption band of fac-Ir(ppy)3. The cooling fan prevents thermal degradation of the delicate N-O bond in the hydroxylamine reagent.

• Self-Validation Check: After 2 hours, the color of the reaction should transition from pale yellow to deep orange/red, indicating a healthy steady-state concentration of the oxidized Ir(IV) intermediate.

Step 3: Quenching & Isolation

• Action: Dilute the mixture with water (10 mL) and extract with EtOAc (3 × 10 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Causality: Water disrupts the coordination of any polar intermediates and forces the organic products into the EtOAc layer, removing the DMSO solvent.

• Self-Validation Check: Take a crude ¹⁹F NMR of the concentrated extract. You must observe a distinct triplet (or doublet of quartets) around -71 ppm, confirming the intact CF₃CH₂-N moiety before proceeding to column chromatography.

Part 3: Troubleshooting & FAQs

Q1: Why is my overall yield low despite full consumption of the hydroxylamine reagent? A: In photoredox catalysis, rapid consumption of the radical precursor without product formation usually indicates homocoupling or hydrogen-atom transfer (HAT) side reactions.

• Causality: If the solvent donates hydrogen atoms (e.g., THF or unpurified ethers), the highly reactive N-trifluoroethyl radical will abstract a hydrogen rather than adding to the arene.

• Validation: Run a GC-MS on the crude mixture. The presence of trifluoroethylamine (CF₃CH₂NH₂) confirms HAT is outcompeting the desired C-N bond formation. Switch to a strictly aprotic, non-hydrogen-donating solvent like DMSO[2].

Q2: I observe poor regioselectivity on my indole substrates. How can I optimize this? A: The addition of the electrophilic N-trifluoroethyl radical is governed by the electron density of the heteroarene[1].

• Causality: In unprotected indoles, C2 and C3 positions often compete. The radical preferentially attacks the most electron-rich position (typically C3). However, steric hindrance from bulky N-protecting groups can shift the attack to C2.

• Validation: Analyze the crude mixture via ¹⁹F NMR. A single sharp triplet indicates high regioselectivity, while multiple signals in the -70 to -75 ppm range indicate a mixture of isomers. To drive C3 selectivity, use N-unprotected or N-methyl indoles.

Q3: The photocatalyst bleaches rapidly within the first hour. What is happening? A: Catalyst bleaching (loss of color/luminescence) indicates irreversible degradation of the Iridium complex.

• Causality: This is often caused by the presence of trace water or nucleophilic impurities that attack the highly electrophilic oxidized Ir(IV) species. It can also be caused by excessive light intensity causing localized heating and ligand dissociation.

• Validation: Monitor the reaction temperature. If the vial exceeds 30°C, thermal degradation is likely occurring. Implement a cooling fan and ensure the DMSO is strictly anhydrous.

Q4: Are there defluorination risks during this reaction? A: Unlike direct trifluoromethylation methods which can sometimes undergo alpha-fluorine elimination, N-trifluoroethyl radicals are generally stable against defluorination[3].

• Causality: The C-F bonds in the -CH₂CF₃ group are insulated by the methylene bridge, preventing direct resonance destabilization. However, strongly basic conditions can trigger E1cB-type HF elimination.

• Validation: Maintain neutral reaction conditions. If defluorination occurs, you will observe [M-20] peaks in the LC-MS (loss of HF).

Part 4: Quantitative Optimization Matrix

The following table summarizes the impact of key reaction parameters on the yield of a model C–H trifluoroethylamination (Indole + N-trifluoroethyl hydroxylamine). Use this matrix to guide your optimization efforts.

Parameter	Condition A (Optimal)	Condition B	Condition C	Impact on Yield & Causality
Photocatalyst	fac-Ir(ppy)₃ (88%)	Ru(bpy)₃Cl₂ (15%)	Eosin Y (<5%)	Ir(III) provides the strongest reducing potential required for N-O cleavage.
Solvent	DMSO (88%)	MeCN (65%)	DCM (12%)	Polar aprotic solvents stabilize the Ir(IV)/radical cation intermediates.
Light Source	450 nm Blue LED (88%)	365 nm UV (20%)	White Light (45%)	450 nm perfectly matches the MLCT band; UV causes reagent degradation.
Degassing	Freeze-Pump-Thaw (88%)	N₂ Sparging (70%)	Open Air (0%)	O₂ acts as a triplet quencher, completely shutting down the photoredox cycle.

Part 5: References

• Title: Photoredox catalyzed C–H trifluoroethylamination of heteroarenes Source: rsc.org URL:

• Title: Photoredox catalyzed C–H trifluoroethylamination of heteroarenes - Chemical Communications Source: rsc.org URL:

• Title: Organophotoredox-Driven Three-Component Synthesis of β-Trifluoromethyl β-Amino Ketones Source: researchgate.net URL:

• Title: Direct synthesis of N-trifluoromethyl amides via photocatalytic trifluoromethylamidation Source: nih.gov URL:

Sources

• 1. Photoredox catalyzed C–H trifluoroethylamination of heteroarenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Direct synthesis of N-trifluoromethyl amides via photocatalytic trifluoromethylamidation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

19F NMR Chemical Shift of N-(2,2,2-Trifluoroethyl)hydroxylamine: A Technical Comparison Guide

The following is a comprehensive Publish Comparison Guide for N-(2,2,2-Trifluoroethyl)hydroxylamine , designed for researchers and drug development professionals.

Executive Summary

N-(2,2,2-Trifluoroethyl)hydroxylamine (CAS: 154467-33-9) is a specialized fluorinated building block used in the synthesis of bioactive compounds, particularly as a precursor for trifluoroethyl-substituted heterocycles and as a bioisostere for ethyl groups.

In 19F NMR spectroscopy, the trifluoroethyl group (CF₃-CH₂-) exhibits a characteristic diagnostic signal. For the hydroxylamine derivative, this signal typically appears as a triplet in the range of -70.0 to -72.0 ppm (referenced to CFCl₃ at 0 ppm), coupled to the adjacent methylene protons.

This guide compares the spectral properties of N-(2,2,2-Trifluoroethyl)hydroxylamine against its common synthetic precursors (nitro-compounds) and analogues (amines/alcohols) to establish a robust protocol for reaction monitoring and purity assessment.

Technical Profile & Spectral Characteristics[1][2][3][4][5][6]

The 19F NMR chemical shift is the primary quality attribute (PQA) for validating the identity of this compound during synthesis.

Core Spectral Data

Parameter	Value / Characteristic	Notes
Chemical Shift (δ)	-70.5 ppm ± 1.0 ppm	Dependent on solvent and concentration.[1]
Multiplicity	Triplet (t)	Due to coupling with -CH₂- protons.
Coupling Constant ( )	9.0 – 10.0 Hz	Characteristic of the CF₃-CH₂- motif.
Solvent Sensitivity	High	Shifts may vary by ±2 ppm between CDCl₃ and DMSO-d₆.

Structural Context

The electron-withdrawing nature of the hydroxylamine nitrogen (-NH-OH) deshields the CF₃ group slightly less than a nitro group (-NO₂) but more than a standard amine (-NH₂) or hydroxyl (-OH) group. This electronic "tug-of-war" places the chemical shift in a distinct window useful for distinguishing it from impurities.

Comparative Analysis: Alternatives & Impurities

In synthetic workflows, N-(2,2,2-Trifluoroethyl)hydroxylamine is often generated via the reduction of 1,1,1-trifluoro-2-nitroethane .[2] Distinguishing the product from the starting material and over-reduced byproducts is critical.

19F NMR Shift Comparison Table (in CDCl₃)

Compound	Structure	19F Shift (δ ppm)	Multiplicity	Status in Workflow
N-(2,2,2-Trifluoroethyl)hydroxylamine	CF₃-CH₂-NH-OH	-70.5 to -71.5	Triplet	Target Product
1,1,1-Trifluoro-2-nitroethane	CF₃-CH₂-NO₂	-68.0 to -69.5	Triplet	Starting Material
2,2,2-Trifluoroethylamine (TFEA)	CF₃-CH₂-NH₂	-72.5 to -73.5	Triplet	Over-reduction Byproduct
2,2,2-Trifluoroethanol (TFE)	CF₃-CH₂-OH	-77.0	Triplet	Solvolysis Impurity
N-(2,2,2-Trifluoroethyl)aniline	CF₃-CH₂-NH-Ph	-70.5	Triplet	N-Aryl Derivative (Ref)

Analyst Insight: The shift to a higher field (more negative ppm) from the Nitro precursor (-69 ppm) to the Hydroxylamine (-71 ppm) and finally to the Amine (-73 ppm) follows the decreasing electron-withdrawing power of the nitrogen substituent. Use this trend to monitor reaction progress.

Experimental Protocols

A. Synthesis via Catalytic Hydrogenation (Knunyants Method)

This protocol is adapted from the foundational work by Knunyants et al., optimized for modern laboratory standards.

Reagents:

• 1,1,1-Trifluoro-2-nitroethane[2][3]

• Palladium on Carbon (Pd/C, 10%)

• Methanol (Solvent)[4]

• Hydrogen Gas (H₂)

Workflow:

• Preparation: Dissolve 1,1,1-trifluoro-2-nitroethane (10 mmol) in anhydrous methanol (20 mL).

• Catalyst Addition: Carefully add 10% Pd/C (5 mol%) under an inert argon atmosphere.

• Hydrogenation: Purge the vessel with H₂ and stir at room temperature under 1 atm (balloon pressure) or slightly elevated pressure (2-3 bar) for 4-6 hours.

  • Critical Checkpoint: Monitor by 19F NMR.[5][6][1][7][8][9][10][11] Look for the disappearance of the signal at -69 ppm and the emergence of the signal at -71 ppm.

• Filtration: Filter the catalyst through a Celite pad under argon (pyrophoric risk).

• Isolation: Concentrate the filtrate under reduced pressure. The hydroxylamine is a solid (mp 80-81 °C) or oil depending on purity.

B. NMR Sample Preparation

• Solvent: CDCl₃ is recommended for sharpest resolution of the triplet. DMSO-d₆ may cause broadening due to hydrogen bonding with the -NH-OH protons.

• Concentration: 10-20 mg in 0.6 mL solvent.

• Reference: Use an internal standard like α,α,α-trifluorotoluene (-63.7 ppm) or reference externally to CFCl₃ (0 ppm).

Mechanism & Monitoring Workflow

The following diagram illustrates the reduction pathway and the corresponding 19F NMR checkpoints.

Caption: Reaction monitoring pathway showing the progressive upfield shift of the 19F signal during reduction.

References

• Dyatkin, B. L.; Mochalina, E. P.; Knunyants, I. L. (1965).[9][12] The Acidic Properties of Fluorine-containing Alcohols, Hydroxylamines and Oximes. Tetrahedron, 21(11), 2991–2995.[9][12] [9][12]

• Ren, S.; Xu, G.; Guo, Y.; Liu, Q.; Guo, C. (2021). Iron Porphyrin-Catalyzed N-Trifluoroethylation of Anilines with 2,2,2-Trifluoroethylamine Hydrochloride. RSC Advances.

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley-Interscience. (General Reference for 19F Shifts).

• Sigma-Aldrich. Product Specification: 2,2,2-Trifluoroethylamine.[7]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. KR20120081993A - Method for producing 2,2-difluoroethylamine by hydrogenating 1,1-difluoro-2-nitroethane - Google Patents [patents.google.com]
• 3. US5298507A - Heterocyclic compounds - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 6. andreas-brinkmann.net [andreas-brinkmann.net]
• 7. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 8. 19F NMR as a tool in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]

Comprehensive Characterization Guide: N-(2,2,2-Trifluoroethyl)hydroxylamine &amp; Derivatives

Topic: Characterization Data for N-(2,2,2-Trifluoroethyl)hydroxylamine Derivatives Content Type: Publish Comparison Guide

Executive Summary

N-(2,2,2-Trifluoroethyl)hydroxylamine (1 ) is a specialized fluorinated building block used primarily to introduce the metabolically stable trifluoroethyl group into N-heterocycles and nitrones. Unlike its commercially available regioisomer, O-(2,2,2-trifluoroethyl)hydroxylamine (2 ), the N-isomer is often generated in situ or isolated with specific precautions due to its lower thermal stability and propensity for oxidation.

This guide provides the definitive characterization data, synthesis protocols, and performance comparisons required to distinguish 1 from its alternatives and effectively utilize it in drug discovery workflows.

Critical Distinction: N- vs. O-Isomer

The most common error in sourcing this reagent is confusing the N-isomer with the O-isomer. The O-isomer is stable and commercially ubiquitous; the N-isomer is reactive and typically synthetic.

Feature	N-(2,2,2-Trifluoroethyl)hydroxylamine (1 )	O-(2,2,2-Trifluoroethyl)hydroxylamine (2 )
Structure
CAS No.	Not widely listed (often generated in situ)	68401-66-1 (HCl salt)
Primary Reactivity	Nucleophilic at N (forms Nitrones)	Nucleophilic at N (forms Oxime Ethers)
Stability	Low (prone to oxidation to nitrones)	High (stable salt)
Key NMR Feature	(CH ) ~ 3.4 – 3.8 ppm	(CH ) ~ 4.1 – 4.3 ppm

Spectroscopic Characterization

Due to the instability of the free base, characterization is best performed on the hydrochloride salt or a stable nitrone derivative.

A. Nuclear Magnetic Resonance (NMR) Profile

Solvent: DMSO-d

or CD OD H NMR Data (Predicted & Literature Consensus):

• 3.55 (q, J = 9.5 Hz, 2H, CH_2): The methylene protons appear as a quartet due to coupling with the adjacent CF group.

  • Note: This signal is significantly shielded compared to the O-isomer (

    4.20) because the methylene is attached to Nitrogen, not Oxygen.
• 8.5 – 10.5 (br s, NH/OH): Exchangeable protons (visible in DMSO-d , disappears in D O).

F NMR Data:

• -70.5 to -72.0 (t, J = 9.5 Hz, CF_3): Characteristic triplet due to coupling with the methylene protons.

  • Diagnostic: The coupling constant (J

    9-10 Hz) confirms the CH -CF connectivity.

C NMR Data:

• ~50.0 (q, J ~30 Hz, CH ): Quartet splitting pattern.
• ~124.0 (q, J ~277 Hz, CF ): Large coupling constant typical of trifluoromethyl groups.

B. Mass Spectrometry (MS)

• Method: ESI-MS (Positive Mode)

• [M+H]

  : Calculated m/z 116.03; Found m/z 116.1.

• Fragmentation:

  • m/z 98 [M - OH]

    : Loss of hydroxyl group (common for hydroxylamines).

  • m/z 69 [CF

    ] : Characteristic fluorinated fragment.

Synthesis & Experimental Protocols

Since 1 is rarely available off-the-shelf, synthesis via reduction of trifluoroacetaldehyde oxime is the industry standard for high purity.

Protocol: Reduction of Trifluoroacetaldehyde Oxime

Reaction:

• Oxime Formation: Dissolve trifluoroacetaldehyde hydrate (10 mmol) in methanol (20 mL). Add hydroxylamine hydrochloride (11 mmol) and sodium acetate (12 mmol). Stir at RT for 2 hours.

• Reduction: Cool the solution to 0°C. Add sodium cyanoborohydride (15 mmol) portion-wise. Add glacial acetic acid (to pH ~4) dropwise.

• Workup: Stir at RT for 12 hours. Neutralize with sat. NaHCO

  . Extract with ethyl acetate (3x).

• Purification: The free base is unstable. Isolate as the Oxalate or Hydrochloride salt by adding the respective acid in ether/dioxane and filtering the precipitate.

Protocol: Nitrone Trapping (Self-Validation)

To confirm the identity of the synthesized N-hydroxylamine, convert a small aliquot to a stable nitrone.

• Mix crude 1 (0.5 mmol) with benzaldehyde (0.5 mmol) in CH

  Cl .

• Add MgSO

  (anhydrous). Stir for 1 hour.

• Analysis: Look for the Nitrone CH signal in

  H NMR at 7.40 – 7.60 (s) . This confirms the nucleophilic Nitrogen is intact.

Performance Comparison

Comparison of 1 against non-fluorinated and regioisomeric alternatives.

Parameter	N-Trifluoroethyl (1 )	N-Ethyl Analog (EtNHOH)	O-Trifluoroethyl (2 )
pKa (Conjugate Acid)	~3.5 – 4.0	~5.9	~2.0
N-Nucleophilicity	Moderate (reduced by CF )	High	Low (Alpha-effect present but steric/electronic drag)
Lipophilicity (LogP)	High (Fluorine effect)	Low	High
Metabolic Stability	High (Blocks oxidation at -C)	Low (Prone to N-dealkylation)	High
Primary Application	Synthesis of Fluorinated Nitrones	Standard Nitrones	Synthesis of Oxime Ethers

Key Insight: The electron-withdrawing CF

group significantly lowers the pKa of the nitrogen lone pair compared to the non-fluorinated ethyl analog. This makes 1 less nucleophilic, requiring stronger electrophiles or acid catalysis for condensation reactions.

Visual Workflow: Synthesis & Reactivity Pathways

Figure 1: Step-wise synthesis from trifluoroacetaldehyde, highlighting the critical reduction step to avoid over-reduction to the primary amine.

References

• Synthesis of N-alkyl hydroxylamines: Organic Letters, 2022, 24, 2055-2058.

• Comparison of Fluorinated Tags in NMR: Journal of Biomolecular NMR, 2015.

• General Reactivity of Hydroxylamines: Chemistry – A European Journal, 2022, 28(10).

• Novel Aminating Reagents: ETH Zurich Research Collection, 2020.

Safety & Regulatory Compliance

N-(2,2,2-Trifluoroethyl)hydroxylamine proper disposal procedures

Comprehensive Safety and Disposal Guide for N-(2,2,2-Trifluoroethyl)hydroxylamine

As a valuable synthon in medicinal chemistry and drug development, N-(2,2,2-Trifluoroethyl)hydroxylamine (CAS 6111-50-8) introduces unique fluorinated motifs into pharmaceutical candidates. However, the safe handling and disposal of this compound require rigorous adherence to specialized protocols. The convergence of a reactive hydroxylamine moiety and a highly stable trifluoromethyl group dictates that standard organic waste procedures are insufficient.

This guide provides drug development professionals and laboratory safety officers with the causal reasoning and operational steps required for the safe lifecycle management and disposal of N-(2,2,2-Trifluoroethyl)hydroxylamine.

Hazard Profile & The Causality of Disposal Methods

To design an effective disposal protocol, one must first understand the chemical behavior of the substance. The disposal strategy for N-(2,2,2-Trifluoroethyl)hydroxylamine is driven by two distinct structural features:

• The Hydroxylamine Moiety (-NHOH): Hydroxylamines are inherently reactive. They act as reducing agents and can undergo exothermic decomposition if exposed to elevated temperatures, heavy metal catalysts, or strong oxidizing agents [1].

• The Trifluoroethyl Group (-CH2CF3): The carbon-fluorine bond is exceptionally strong. While the molecule itself is stable under ambient conditions, its eventual destruction (combustion) requires extreme heat and generates highly toxic and corrosive Hydrogen Fluoride (HF) gas, alongside Nitrogen Oxides (NOx) [2].

Quantitative Data & Compatibility Summary

Proper segregation is the first line of defense in laboratory safety. Mixing this compound with incompatible waste streams can trigger auto-oxidation or exothermic degradation.

Parameter	Specification / Protocol	Rationale
Waste Stream Classification	Halogenated Organic Waste	Contains >1% halogens (Fluorine). Must be separated from non-halogenated streams to ensure proper incineration routing.
Incompatibilities	Strong oxidizers, heavy metals, strong acids	Prevents exothermic decomposition and unintended redox reactions within the waste carboy.
Primary Container	High-Density Polyethylene (HDPE)	Provides excellent chemical resistance and prevents leaching or degradation of the container walls.
Combustion Byproducts	HF, NOx, CO, CO2	Dictates the absolute necessity of alkaline scrubbing during final thermal destruction.

Step-by-Step Operational Disposal Protocol

The following methodology outlines the standard operating procedure for managing N-(2,2,2-Trifluoroethyl)hydroxylamine waste in a professional laboratory setting.

Step 1: Segregation and Collection

• Designate a specific, clearly labeled waste container for "Halogenated Organic Waste - Contains Fluorinated Amines."

• Ensure the container is completely free of trace heavy metals (e.g., transition metal catalysts from cross-coupling reactions) and strong oxidizing agents (e.g., peroxides, nitric acid) before adding the hydroxylamine waste.

• Mechanistic Note: Heavy metals can catalyze the disproportionation of hydroxylamines, leading to pressure buildup in closed containers.

Step 2: Packaging and Labeling

• Use UN-approved HDPE carboys or bottles. Do not use standard glass if there is any risk of HF generation from prior degradation, though stable solutions can be stored in glass temporarily.

• Label the container in accordance with local regulatory guidelines (e.g., EPA RCRA standards in the US), explicitly listing N-(2,2,2-Trifluoroethyl)hydroxylamine and its associated hazards (Irritant, Halogenated).

Step 3: Temporary Storage

• Store the sealed waste container in a designated Hazardous Waste Accumulation Area.

• Maintain the storage area in a cool, dry, and well-ventilated environment, away from direct sunlight and heat sources to prevent thermal degradation.

• Utilize secondary containment (e.g., spill trays) capable of holding 110% of the primary container's volume.

Step 4: Professional Transfer and Final Destruction

• Contract a licensed hazardous waste management vendor.

• Specify on the waste manifest that the stream contains high-fluorine content and nitrogenous compounds.

• Final Destruction: The vendor will subject the waste to high-temperature incineration (typically >1000°C). The incinerator must be equipped with an alkaline scrubber system (using NaOH or Ca(OH)2) to neutralize the resulting HF gas into inert fluoride salts (e.g., CaF2) before exhaust is released into the atmosphere [2].

Waste Management Workflow

Workflow for the safe segregation, storage, and disposal of fluorinated hydroxylamine waste.

References

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. Washington, DC: The National Academies Press, 2011. Available at:[Link]

• United States Environmental Protection Agency (EPA). Hazardous Waste Management System; Identification and Listing of Hazardous Waste. Available at:[Link]